[3-(Diethylamino)propyl](furan-2-ylmethyl)amine

Core Science & Biosynthesis

3-(Diethylamino)propylamine (DEAPA): Structural Mechanics, Physicochemical Profiling, and Application Workflows

Target Audience: Researchers, Materials Scientists, and Drug Development Professionals Compound: 3-(Diethylamino)propylamine (CAS: 104-78-9)

Executive Summary

3-(Diethylamino)propylamine, commonly abbreviated as DEAPA or N,N-Diethyl-1,3-propanediamine, is a highly versatile bifunctional aliphatic amine. Featuring both a highly nucleophilic primary amine and a basic, sterically hindered tertiary amine separated by a flexible propyl spacer, DEAPA serves as a critical building block in advanced materials science and pharmaceutical development.

From acting as a highly reactive hardener and autocatalytic accelerator in epoxy resin formulations to serving as a solubility-enhancing moiety in Active Pharmaceutical Ingredients (APIs), understanding the physicochemical behavior of DEAPA is essential for optimizing synthetic yields and material performance. This whitepaper provides an in-depth mechanistic analysis of DEAPA, supported by field-proven protocols and validated physicochemical data.

Structural Mechanistics and Bifunctionality

The chemical architecture of DEAPA— (C2​H5​)2​N(CH2​)3​NH2​ —dictates its unique reactivity profile [1]. The molecule is defined by two distinct reactive centers:

• The Primary Amine ( −NH2​ ): Unhindered and highly nucleophilic. This site readily participates in nucleophilic acyl substitutions (amidation) and oxirane ring-opening reactions.

• The Tertiary Amine ( −NEt2​ ): Sterically hindered and non-nucleophilic, but highly basic. It acts as an internal proton acceptor, a Lewis base catalyst, and a pH-responsive functional group. In physiological environments, this group undergoes protonation, making it a highly effective "proton sponge" for endosomal escape in nanoparticle drug delivery systems [2].

The three-carbon (propyl) spacer provides optimal flexibility, preventing intramolecular cyclization while allowing both amine groups to interact synergistically during transition state formations.

Mechanistic pathways of DEAPA's bifunctional amine groups in synthesis.

Physicochemical Profiling

Understanding the physical properties of DEAPA is critical for safe handling, solvent selection, and reaction optimization. The data below synthesizes standard laboratory measurements [3].

Property	Value	Causality / Relevance in Synthesis
Molecular Weight	130.23 g/mol	Small steric footprint allows for high diffusion rates in viscous polymer matrices.
Boiling Point	159 - 171 °C	Enables high-temperature reflux reactions (e.g., in DMF or Toluene) without excessive volatilization.
Density	0.826 g/mL (at 25 °C)	Low density typical of aliphatic amines; partitions cleanly into the upper organic phase during aqueous extractions.
Refractive Index	1.4416 ( nD20​ )	Allows for rapid, non-destructive purity assessment via refractometry before sensitive reactions.
Vapor Pressure	19.5 mmHg (at 70 °C)	High volatility at elevated temperatures necessitates closed systems and proper ventilation to mitigate inhalation hazards.
Flash Point	52 °C (138 °F)	Classified as a flammable liquid. Requires handling away from static discharge and open flames.

Lab Insight: DEAPA is highly hygroscopic and susceptible to atmospheric CO2​ , which can lead to the formation of inactive carbamate salts. It must be stored under an inert atmosphere (Argon or Nitrogen) to maintain its nucleophilic integrity.

Application Workflows & Self-Validating Protocols

Protocol A: DEAPA as an Accelerator in Epoxy Resin Curing

In industrial coatings and adhesives, DEAPA is rarely used alone; it is typically formulated with slower cycloaliphatic amines like Isophoronediamine (IPDA) [4].

Causality: The primary amine of DEAPA initiates the opening of the epoxy (oxirane) ring. Concurrently, the tertiary diethylamino group acts as an internal Lewis base, stabilizing the developing hydroxyl group on the opened epoxy ring. This autocatalytic effect drastically reduces the activation energy ( Ea​ ), accelerating the overall curing time at ambient temperatures.

Step-by-Step Formulation Protocol:

• Resin Preparation: Weigh 100 parts by weight (pbw) of standard Bisphenol-A diglycidyl ether (DGEBA) epoxy resin into a planetary mixer.

• Hardener Blending: In a separate moisture-free vessel, blend 15 pbw IPDA with 5 pbw DEAPA. Rationale: DEAPA lowers the viscosity of the IPDA blend, improving substrate wetting.

• Integration: Slowly add the amine blend to the DGEBA resin under continuous vacuum mixing (to prevent air entrapment).

• Curing & Validation: Pour the mixture into the desired mold.

  • Self-Validation: Monitor the exothermic temperature spike using a thermocouple. A successful DEAPA-accelerated system will show a peak exotherm significantly earlier (e.g., 45 mins) compared to an IPDA-only system (>120 mins). Complete curing is verified via Differential Scanning Calorimetry (DSC), looking for a stabilized Glass Transition Temperature ( Tg​ ).

Protocol B: Pharmaceutical Amidation Synthesis

DEAPA is frequently used to append a tertiary amine tail to drug scaffolds, enhancing aqueous solubility and cellular permeability [5]. The following protocol details the synthesis of N-[3-(Diethylamino)Propyl]-4-Phenyl-1H-Pyrazole-1-Acetamide, a representative API intermediate.

Causality: The reaction utilizes Dimethylformamide (DMF) because its polar aprotic nature stabilizes the polar transition state of the acyl substitution. A temperature of 100 °C is required to overcome the activation barrier of reacting an unactivated ester with an amine.

Step-by-Step Synthetic Protocol:

• Reagent Assembly: Dissolve 13.5 g (0.059 mol) of ethyl 4-phenyl-1H-pyrazole-1-acetate in 130 mL of anhydrous DMF.

• Amine Addition: Add 12.6 mL (0.08 mol, ~1.35 eq) of DEAPA. Rationale: A slight excess of DEAPA drives the equilibrium forward and compensates for any trace moisture.

• Thermal Activation: Stir the solution at 100 °C for 4 hours under a nitrogen atmosphere.

  • Self-Validation (In-Process): Perform Thin-Layer Chromatography (TLC) using a 9:1 Dichloromethane:Methanol eluent. Stain with Ninhydrin. The disappearance of the primary amine spot indicates reaction completion.

• Aqueous Quench & Extraction: Cool the reaction to room temperature and pour into 500 mL of distilled water. Extract the aqueous mixture with Dichloromethane ( 3×150 mL). Rationale: The product, containing a basic tertiary amine, partitions into the organic layer. Ensure the aqueous layer is slightly basic (pH ~8-9) to prevent protonation and loss of the product into the water.

• Purification: Concentrate the organic layer under reduced pressure. Triturate the resulting residue in diethyl ether, followed by recrystallization from an ether-hexane mixture.

• Final Validation: Verify the product yield (expected ~3.70 g) and melting point (55°-57° C). Confirm structure via 1H -NMR, specifically looking for the distinct triplet of the terminal methyl groups on the diethylamine moiety at ~1.0 ppm.

Step-by-step workflow for DEAPA-mediated amidation synthesis.

Conclusion

3-(Diethylamino)propylamine (DEAPA) is far more than a simple structural linker; it is an active, bifunctional participant in chemical synthesis. By leveraging the nucleophilicity of its primary amine alongside the basic, catalytic nature of its tertiary amine, scientists can drive complex amidation reactions, formulate rapid-cure epoxy systems, and engineer pH-responsive drug delivery vectors. Strict adherence to anhydrous handling and phase-aware extraction protocols ensures high yields and reproducible material properties.

References

• National Center for Biotechnology Information (PubChem). PubChem Compound Summary for CID 61011, N,N-Diethyl-1,3-propanediamine. Retrieved from:[Link]

• PrepChem Synthetic Database. Synthesis of N-[3-(Diethylamino)Propyl]-4-Phenyl-1H-Pyrazole-1-Acetamide. Retrieved from:[Link]

In Vitro Toxicity and Safety Profile of 3-(Diethylamino)propylamine: A Technical Guide

Introduction

3-(Diethylamino)propylamine (DEAPA), a diamine with the CAS number 104-78-9, serves as a versatile chemical intermediate in various industrial applications, including the synthesis of pharmaceuticals, pigments, and as a hardener for epoxy resins.[1] Its chemical structure, featuring both a tertiary and a primary amine group, imparts specific physicochemical properties that dictate its reactivity and toxicological profile.[2] This technical guide provides an in-depth analysis of the in vitro toxicity and safety profile of DEAPA, designed for researchers, scientists, and drug development professionals. The guide will delve into the established toxicological endpoints, the state-of-the-art in vitro methodologies for their assessment, and a discussion of the underlying mechanistic principles.

Physicochemical Properties and Hazard Profile

A thorough understanding of the in vitro safety profile of a compound begins with its fundamental physicochemical characteristics and established hazard classifications.

Property	Value	Reference
Chemical Formula	C7H18N2	[3]
Molecular Weight	130.23 g/mol	[3]
Appearance	Colorless to slightly yellow liquid	[2]
Boiling Point	168-171 °C	[4]
Flash Point	52 °C	[4]
Density	0.826 g/mL at 25 °C
Solubility	Miscible with water and various organic solvents	[2]

DEAPA is classified as a flammable liquid and is known to be corrosive, causing severe skin burns and eye damage.[5] It is harmful if swallowed and toxic in contact with skin.[3] Furthermore, it is recognized as a respiratory irritant and a potential skin sensitizer.[3][5] These established hazards necessitate a comprehensive evaluation of its toxicological properties using validated in vitro models to ensure safe handling and to predict its potential effects in biological systems.

Cytotoxicity Assessment

The evaluation of cytotoxicity is a fundamental first step in characterizing the toxic potential of a chemical compound. It provides a measure of the concentration at which the substance induces cell death or inhibits cellular proliferation.

Mechanistic Insights: The Role of Oxidative Deamination

A study on the cytotoxicity of various 3-substituted propylamines in Madin-Darby Bovine Kidney (MDBK) cells provides valuable insights into the potential mechanism of action for DEAPA.[6] The study revealed that these compounds could be broadly categorized into two groups based on their half-maximal inhibitory concentration (IC50) values.[6] The cytotoxicity of these amines is linked to their oxidative deamination by plasma amine oxidases, which can lead to the formation of reactive aldehydes, such as acrolein.[6] This process suggests that the cytotoxicity of DEAPA may be, at least in part, mediated by the enzymatic generation of cytotoxic metabolites.

Experimental Protocol: Neutral Red Uptake (NRU) Assay for Cytotoxicity

The Neutral Red Uptake (NRU) assay is a widely used and robust method for assessing cytotoxicity. It is based on the ability of viable cells to incorporate and bind the supravital dye Neutral Red in their lysosomes.

Principle:

The NRU assay quantifies the number of viable cells in a culture by measuring the amount of Neutral Red dye absorbed by the cells. The dye is a weak cationic dye that penetrates cell membranes by non-ionic passive diffusion and accumulates in the lysosomes of viable cells. A decrease in the amount of dye absorbed is indicative of a reduction in the number of viable cells.

Step-by-Step Methodology:

• Cell Seeding: Plate a suitable cell line (e.g., Balb/c 3T3 mouse fibroblasts) in a 96-well microtiter plate at an appropriate density and incubate for 24 hours to allow for cell attachment.

• Compound Exposure: Prepare a series of dilutions of DEAPA in the cell culture medium. Remove the existing medium from the cells and replace it with the medium containing the various concentrations of DEAPA. Include a vehicle control (medium without DEAPA) and a positive control.

• Incubation: Incubate the cells with the test compound for a defined period (e.g., 24 hours) at 37°C in a humidified 5% CO2 atmosphere.

• Dye Incubation: After the exposure period, remove the treatment medium and wash the cells with a buffered saline solution. Add a medium containing a non-toxic concentration of Neutral Red (e.g., 50 µg/mL) and incubate for approximately 3 hours.

• Dye Extraction: Following incubation, remove the dye-containing medium, and wash the cells again. Add a destain solution (e.g., a mixture of ethanol and acetic acid) to each well to extract the dye from the lysosomes.

• Quantification: Measure the absorbance of the extracted dye using a spectrophotometer at a wavelength of approximately 540 nm.

• Data Analysis: Calculate the percentage of viable cells at each concentration of DEAPA relative to the vehicle control. The IC50 value, the concentration that reduces cell viability by 50%, can then be determined by plotting a dose-response curve.

Assessment of Skin Corrosion and Irritation

Given that DEAPA is classified as a substance that causes severe skin burns, in vitro methods that can accurately predict this hazard are crucial for safety assessment and are in line with the principles of the 3Rs (Replacement, Reduction, and Refinement of animal testing).

OECD Test Guideline 431: In Vitro Skin Corrosion: Reconstructed Human Epidermis (RhE) Test

This test guideline describes an in vitro procedure for the hazard identification of corrosive chemicals.[7][8][9][10][11]

Principle:

The assay utilizes a three-dimensional Reconstructed Human Epidermis (RhE) model, which consists of human-derived epidermal keratinocytes cultured to form a multilayered, highly differentiated model of the human epidermis.[8] Corrosive substances are identified by their ability to penetrate the stratum corneum and cause a decrease in cell viability in the underlying cell layers.[11]

Experimental Workflow:

Caption: Workflow for the OECD TG 431 Skin Corrosion Test.

Step-by-Step Methodology:

• Tissue Preparation: Upon receipt, the RhE tissues are equilibrated in a defined culture medium.

• Application of Test Chemical: A defined amount of DEAPA is applied topically to the surface of the RhE tissue.

• Exposure: The tissues are exposed to DEAPA for two different time points, typically 3 minutes and 1 hour.

• Rinsing: After the exposure period, the test chemical is thoroughly rinsed from the tissue surface.

• Post-Incubation: The tissues are transferred to fresh medium and incubated for a post-exposure period to allow for the expression of cytotoxic effects.

• Viability Assessment: The viability of the tissues is determined using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. In this assay, viable cells reduce the yellow MTT tetrazolium salt to a purple formazan product, which is then extracted.

• Quantification and Classification: The amount of formazan is quantified spectrophotometrically. The percentage of viable cells is calculated relative to a negative control. Based on the reduction in cell viability at the different time points, DEAPA would be classified as corrosive or non-corrosive according to the criteria outlined in the OECD guideline.

Assessment of Serious Eye Damage and Eye Irritation

DEAPA is also classified as causing serious eye damage.[5] Similar to skin corrosion, validated in vitro methods are available to assess this endpoint.

OECD Test Guideline 492: Reconstructed human Cornea-like Epithelium (RhCE) test method

This test guideline provides an in vitro method for identifying chemicals that do not require classification for eye irritation or serious eye damage.[12][13][14][15][16] It can also be part of a tiered testing strategy to identify substances that cause serious eye damage.

Principle:

The assay uses a three-dimensional Reconstructed Human Cornea-like Epithelium (RhCE) model that mimics the structure and function of the human corneal epithelium.[16] The predictive capacity of the assay is based on the reduction in tissue viability following exposure to a test chemical.

Experimental Workflow:

Caption: Workflow for the OECD TG 492 Eye Irritation Test.

Step-by-Step Methodology:

• Tissue Preparation: RhCE tissues are pre-incubated in a defined culture medium.

• Application of Test Chemical: A specified volume of liquid DEAPA is applied to the apical surface of the RhCE tissue.

• Exposure: The tissues are exposed for a defined period, typically 30 minutes for liquids.

• Rinsing and Post-Soak: After exposure, the test chemical is thoroughly rinsed from the tissue surface, followed by a post-soak in fresh medium.

• Viability Assessment: Tissue viability is determined using the MTT assay, as described for the skin corrosion test.

• Quantification and Classification: The percentage of tissue viability is calculated relative to the negative control. If the viability is below a certain threshold (e.g., ≤ 60%), the substance is predicted to be an eye irritant.

Genotoxicity Assessment

Genotoxicity refers to the ability of a chemical to damage the genetic material (DNA) within a cell. Assessing the genotoxic potential of a compound is a critical component of its safety evaluation.

In Vitro Micronucleus Test (OECD TG 487)

The in vitro micronucleus test is a widely used and reliable method for detecting both clastogenic (chromosome-breaking) and aneugenic (whole chromosome loss or gain) effects of a test substance.

Principle:

Micronuclei are small, extranuclear bodies that are formed during cell division from chromosome fragments or whole chromosomes that lag behind at anaphase. The assay quantifies the frequency of micronuclei in cells that have undergone mitosis in the presence of the test substance. To ensure that only cells that have divided are scored, the cytokinesis-block micronucleus (CBMN) assay is often employed, where a substance like cytochalasin B is used to inhibit cytokinesis, resulting in binucleated cells.

Experimental Workflow:

Caption: Workflow for the In Vitro Micronucleus Test.

Step-by-Step Methodology:

• Cell Culture and Treatment: A suitable mammalian cell line (e.g., human lymphoblastoid TK6 cells) is cultured and exposed to various concentrations of DEAPA, along with negative and positive controls.

• Cytokinesis Block: Cytochalasin B is added to the cultures to block cytokinesis, allowing for the accumulation of binucleated cells.

• Cell Harvesting: After an appropriate incubation period, the cells are harvested.

• Slide Preparation: The harvested cells are treated with a hypotonic solution, fixed, and then dropped onto microscope slides.

• Staining: The slides are stained with a DNA-specific stain (e.g., Giemsa or a fluorescent dye).

• Scoring and Analysis: The frequency of micronuclei in a predetermined number of binucleated cells (e.g., 2000) is scored under a microscope. A statistically significant increase in the frequency of micronucleated cells in the treated cultures compared to the negative control indicates a positive genotoxic response.

Skin Sensitization Assessment

Skin sensitization is an allergic reaction that occurs after repeated exposure to a substance. In vitro methods for assessing skin sensitization potential are based on the key events in the Adverse Outcome Pathway (AOP) for skin sensitization.

Integrated Approach to Testing and Assessment (IATA) for Skin Sensitization

A single in vitro test is often not sufficient to predict skin sensitization potential. Therefore, an integrated approach using a battery of tests that address different key events in the AOP is recommended.[17][18]

• Key Event 1: Covalent Binding to Proteins (Haptenation)

  • Direct Peptide Reactivity Assay (DPRA) (OECD TG 442C): This in chemico method assesses the reactivity of a test chemical with synthetic peptides containing cysteine or lysine, mimicking the haptenation process.[19][20]

• Key Event 2: Keratinocyte Activation

  • KeratinoSens™ Assay (OECD TG 442D): This assay uses a human keratinocyte cell line containing a luciferase gene under the control of the antioxidant response element (ARE). Activation of the ARE pathway, a key event in keratinocyte response to sensitizers, is measured by luciferase activity.[17][19][20]

• Key Event 3: Dendritic Cell Activation

  • human Cell Line Activation Test (h-CLAT) (OECD TG 442E): This assay uses a human monocytic cell line (THP-1) as a surrogate for dendritic cells. The activation of these cells by a sensitizer is measured by the upregulation of cell surface markers such as CD86 and CD54, which are quantified by flow cytometry.[17][19][20][21]

A positive result in two or more of these assays would strongly suggest that DEAPA is a skin sensitizer, consistent with its current classification.

Summary and Conclusion

The mechanistic understanding of related 3-substituted propylamines suggests that the cytotoxicity of DEAPA may be driven by oxidative deamination. The standardized OECD test guidelines for skin corrosion (TG 431), eye irritation (TG 492), genotoxicity (TG 487), and skin sensitization (TG 442C, D, and E) provide a robust framework for the non-animal-based safety assessment of this compound.

For researchers and drug development professionals, it is imperative to handle DEAPA with appropriate safety precautions, including personal protective equipment, to avoid direct contact. The information presented in this guide underscores the importance of utilizing a battery of validated in vitro assays to characterize the toxicological profile of chemical substances, thereby ensuring a high level of safety in research and development settings.

References

• Human health tier II assessment for 1,3-Propanediamine, N,N-dimethyl-. (2015). Australian Government Department of Health. [Link]

• OECD 492 – Eye irritation testing. Dermatest. [Link]

• OECD Guideline for the Testing of Chemicals 431: In vitro Skin Corrosion: Reconstructed Human Epidermis (RhE) Test Method. (2016). OECD. [Link]

• Leverette, R. D., et al. (n.d.). Using In Vitro Assays, the Direct Peptide Reactivity Assay (DPRA), KeratinoSens™ Assay (KS), and Human Cell Line Activation Test (h-CLAT) to Assess Skin Sensitization Potential of Electronic Cigarette Liquids. IIVS.org. [Link]

• Amides, coco, N-[3-(dimethylamino)propyl] - Registration Dossier. ECHA. [Link]

• Hazard Summary: 3-DIETHYLAMINO PROPYLAMINE. (2000). New Jersey Department of Health. [Link]

• Igarashi, K., et al. (1988). Mode of action of 3-substituted propylamine cytotoxicity in culture cells. PubMed. [Link]

• Test Guideline 431: In Vitro Skin Corrosion - Reconstructed Human Epidermis Test Method. (2013). National Toxicology Program. [Link]

• Integrated non-animal testing methods for skin sensitization characterization of chemicals. (n.d.). FDA. [Link]

• Eye irritation OECD TG 492 (old). XCellR8. [Link]

• EpiOcular Eye Irritation Test (OECD TG 492). MatTek Corporation. [Link]

• Skin corrosion: OECD TG 431. SenzaGen. [Link]

• 3-(diethoxymethylsilyl)propylamine - Registration Dossier. ECHA. [Link]

• OECD Test Guideline 431: In Vitro Skin Corrosion. (2014). National Toxicology Program. [Link]

• OECD 492: Epiocular Eye Irritation Test. (2026). Gentronix. [Link]

• Roper, C. S., et al. (n.d.). Skin sensitization testing strategy and in-house fit-for-purpose validations at Charles River Laboratories. Charles River Laboratories. [Link]

• Lee, J., et al. (2020). Application of Spectro-DPRA, KeratinoSens™ and h-CLAT to estimation of the skin sensitization potential of cosmetics ingredients. PubMed. [Link]

• Test No. 431: In vitro skin corrosion: reconstructed human epidermis (RHE) test method. (2016). OECD. [Link]

• Eye Irritation Test using Reconstructed Human Corneal Epithelium (RhCE) Models (EIT, OECD 492). IIVS.org. [Link]

• Development of RT h-CLAT, a Rapid Assessment Method for Skin Sensitizers Using THP-1 Cells as a Biosensor. (2024). MDPI. [Link]

• Application of a new approach methodology (NAM)-based strategy for genotoxicity assessment of data-poor compounds. (n.d.). Frontiers. [Link]

• In vitro and in vivo assessments of the genotoxic potential of 3‐chloroallyl alcohol. (n.d.). PMC. [Link]

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Engineering with 3-(Diethylamino)propylamine (DEAPA): A Comprehensive Whitepaper on Material Safety, Handling, and Nanomedicine Applications

Target Audience: Researchers, Materials Scientists, and Drug Development Professionals Content Type: Technical Guide & MSDS Whitepaper

Executive Summary

As a Senior Application Scientist specializing in polymeric biomaterials, I frequently leverage 3-(Diethylamino)propylamine (DEAPA) —also known as N,N-Diethyl-1,3-propanediamine (CAS: 104-78-9)—to engineer stimuli-responsive nanotherapeutics. Its bifunctional molecular architecture, comprising a highly nucleophilic primary amine and a protonatable tertiary amine, makes it an indispensable synthon for pH-responsive drug delivery systems[1][2]. However, this same chemical reactivity dictates an aggressive toxicological profile. This whitepaper synthesizes the core Material Safety Data Sheet (MSDS) parameters with field-proven handling protocols and self-validating experimental methodologies to ensure both scientific integrity and laboratory safety.

Physicochemical Profiling & Causality in Handling

To design safe workflows, one must understand the causality behind a chemical's physical properties. DEAPA is a colorless to slightly yellow liquid with a characteristic amine odor[3]. The dual-amine functionality dictates its high basicity, making it violently incompatible with strong acids, acid anhydrides, and oxidizing agents[4].

The table below summarizes the critical physicochemical data and the direct implications for laboratory handling:

Property	Quantitative Value	Handling Implication & Causality
Molecular Weight	130.23 g/mol	Low molecular weight and lipophilic diethyl tail facilitate rapid dermal penetration[5].
Boiling Point	159 °C	Moderate volatility; necessitates continuous local exhaust ventilation[1].
Flash Point	52 °C (Closed Cup)	Category 3 Flammable Liquid; vapors may travel to ignition sources. Requires spark-proof tools[1][4][5].
Vapor Pressure	19.5 mmHg (at 70 °C)	Significant vapor generation at elevated temperatures creates a severe inhalation and explosion hazard[1][5].
Density	0.826 g/mL (at 25 °C)	Lighter than water; spills will float, meaning water runoff can spread fire hazards[1][5].
Solubility	Miscible in water, benzene	Amphiphilic nature allows complete solubility in polar and nonpolar organic solvents[3][6].

Toxicological Profile & Safety Framework (MSDS Core)

DEAPA is classified under multiple Global Harmonized System (GHS) hazard categories, prominently including Danger codes H226 (Flammable liquid), H302 (Harmful if swallowed), H311 (Toxic in contact with skin), and H314 (Causes severe skin burns and eye damage)[1].

Causality of Toxicity: The primary amine rapidly attacks biological electrophiles (e.g., lipid bilayers and cellular proteins), leading to severe, irreversible tissue necrosis (corrosivity)[7]. Furthermore, its high pH causes saponification of dermal fats.

Required PPE & Exposure Control:

• Respiratory: Type ABEK (EN14387) respirator filter must be used to neutralize basic amine vapors[1].

• Dermal/Ocular: Heavy-duty chemical-resistant gloves, face shields, and tightly fitting goggles are mandatory[1].

• Storage: Must be stored in a dedicated flammables cabinet, strictly segregated from carbon dioxide (CO2), acid chlorides, and oxidizers[4].

Fig 1. Standard operating procedure and emergency response workflow for DEAPA handling.

Applications in Nanomedicine: The HA-g-DEAP System

In drug development, DEAPA is primarily utilized to synthesize biocompatible polyampholyte-coated magnetite nanoparticles and DEAPA-modified poly(vinyl alcohol) polymers for gene silencing[1]. One of the most prominent applications is the creation of Hyaluronic acid grafted with 3-diethylaminopropyl (HA-g-DEAP) nanoparticles [1][2].

Mechanistic Causality: The primary amine of DEAPA is covalently conjugated to the carboxyl groups of HA via amide bonds. The tertiary diethylamine tail remains free. At physiological pH (7.4), the tertiary amine is deprotonated and hydrophobic, driving the polymer to self-assemble into micelles that encapsulate hydrophobic chemotherapeutics like Doxorubicin (DOX)[2]. Upon reaching the acidic tumor microenvironment (pH ~6.5) or entering cellular endosomes, the tertiary amine protonates. The resulting electrostatic repulsion causes the rapid disassembly of the nanoparticle, triggering localized drug release and endosomal escape via the "proton sponge" effect[2].

Self-Validating Experimental Protocol: Synthesis of HA-g-DEAP

To ensure reproducibility and safety, I have designed the following protocol as a self-validating system . Every step includes a built-in analytical checkpoint to confirm success before proceeding, minimizing the risk of handling unreacted, highly toxic DEAPA.

Step 1: Carboxylic Acid Activation

• Action: Dissolve Hyaluronic Acid (HA) in 0.1 M MES buffer (pH 5.5). Add 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and N-hydroxysuccinimide (NHS) in a 1:2:2 molar ratio (HA:EDC:NHS).

• Causality: MES buffer is chosen because it lacks primary amines that would compete in the reaction. EDC activates the carboxyl groups, while NHS forms a stable, amine-reactive intermediate.

• Validation Checkpoint: Monitor the solution's pH. A slight, stable drop in pH confirms successful EDC activation. Maintain pH at 5.5 using dilute HCl/NaOH.

Step 2: DEAPA Conjugation

• Action: Add DEAPA dropwise to the activated HA solution under vigorous stirring at room temperature for 24 hours.

• Causality: Dropwise addition prevents localized exothermic spikes and controls the degree of substitution. The primary amine acts as the nucleophile, forming a stable amide linkage.

• Validation Checkpoint: Perform a Kaiser (ninhydrin) test on a micro-aliquot. The gradual disappearance of the deep blue color confirms the consumption of the highly reactive primary amines.

Step 3: Purification and Assembly

• Action: Transfer the reaction mixture to a dialysis membrane (MWCO 12-14 kDa) and dialyze against distilled water for 48 hours, changing the water every 6 hours.

• Causality: Dialysis removes cytotoxic unreacted DEAPA, EDC, and urea byproducts. The shift from buffer to pure water drives the self-assembly of the HA-g-DEAP nanoparticles.

• Validation Checkpoint: Measure the electrical conductivity of the external dialysate. The purification is complete only when the dialysate conductivity matches that of pure distilled water, confirming the total removal of ionic impurities.

Fig 2. Self-validating synthesis workflow for HA-g-DEAP nanoparticle preparation.

Solubility and Solvent Compatibility

When designing custom synthesis routes, solvent selection is critical. The general principle of "like dissolves like" dictates DEAPA's behavior[3]. Because it contains both a polar amine head and a nonpolar diethyl-propyl tail, DEAPA exhibits excellent solubility across a broad spectrum of solvents[3]. It readily forms hydrogen bonds in polar solvents (water, ethanol) while maintaining complete miscibility in nonpolar organic solvents (benzene, heptane)[3][6]. Safety Note: When dissolving DEAPA in organic solvents, ensure the solvent's flash point is compatible with DEAPA's low autoignition temperature to prevent secondary vapor explosions[5].

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An In-depth Technical Guide to the Thermodynamic Stability of 3-(Diethylamino)propylamine at Room Temperature

Introduction

3-(Diethylamino)propylamine (DEAPA), a diamine featuring both a tertiary and a primary amino group, is a versatile building block and curative agent in numerous industrial applications, from epoxy adhesives and coatings to the synthesis of pigments and personal care products.[1] Its utility is predicated on its specific reactivity and physical properties. A critical, yet often assumed, parameter for its effective use, storage, and formulation is its thermodynamic stability under ambient conditions.

This guide provides a comprehensive technical overview of the stability of DEAPA at room temperature. Moving beyond a simple statement of "stable," we will explore the underlying thermodynamic and kinetic factors that govern its shelf-life, detail potential degradation pathways, and provide field-proven, authoritative methodologies for its empirical assessment. This document is intended for researchers, formulation scientists, and quality control professionals who require a deeper, mechanistic understanding of this compound's behavior.

Section 1: Physicochemical Properties and Intrinsic Stability

DEAPA is a colorless to pale yellow liquid with a characteristic amine odor.[2][3] Its stability is fundamentally rooted in its molecular structure—a simple, short-chain aliphatic diamine. The bonds (C-C, C-N, C-H, N-H) are covalent and possess significant bond energies, conferring a high degree of intrinsic stability. Under standard temperature and pressure and in the absence of external reactants or energy sources, the molecule does not spontaneously rearrange or decompose. Safety Data Sheets consistently affirm that DEAPA is chemically stable under normal storage and handling conditions.

A summary of its key physical properties is presented below for reference.

Table 1: Physicochemical Properties of 3-(Diethylamino)propylamine

Property	Value	Source(s)
CAS Number	104-78-9	[4]
Molecular Formula	C₇H₁₈N₂	[4]
Molecular Weight	130.23 g/mol	[3]
Appearance	Colorless to pale yellow liquid	[2]
Boiling Point	168-171 °C (at 760 mmHg)
Melting Point	-60 °C
Density	0.826 g/mL (at 25 °C)
Flash Point	53 °C (127.4 °F) - Closed Cup
Water Solubility	Miscible

Section 2: Thermodynamic and Kinetic Considerations at Room Temperature

While intrinsically stable, the long-term stability of DEAPA must be considered in the context of its environment. Amines, by nature, are reactive towards certain atmospheric components. These reactions, while often slow at room temperature, are thermodynamically favorable and can lead to degradation over time.

Oxidative Degradation

The primary route of atmospheric degradation for aliphatic amines is initiated by reaction with hydroxyl (OH) radicals, particularly in the presence of light.[5] This process involves the abstraction of a hydrogen atom from either a C-H or N-H bond, generating an amine radical.[5] This radical can then react with atmospheric oxygen to form peroxy radical intermediates, which propagate a chain reaction leading to the formation of aldehydes, amides, and carboxylic acids.[6] Tertiary amines are generally more stable to oxidation than primary or secondary amines.[7] Given that DEAPA possesses both primary and tertiary amine functionalities, it has a potential vulnerability to slow, long-term oxidative degradation if not stored under an inert atmosphere.

Reaction with Carbon Dioxide

A well-documented reaction for primary and secondary amines is the reversible interaction with atmospheric carbon dioxide (CO₂) to form carbamate salts.[8][9][10] This is an acid-base reaction where the amine acts as a base and CO₂ acts as a Lewis acid.

R-NH₂ + CO₂ ⇌ R-NH-COOH (Carbamic Acid)

This reaction is generally reversible and can be driven off by gentle heating or sparging with an inert gas.[9] However, for long-term storage in containers with significant headspace, this reaction can lead to a gradual change in the material's pH and composition. The formation of carbamates from the primary amine end of DEAPA is a key consideration for applications where precise stoichiometry or pH is critical.

Section 3: Chemical Incompatibilities and Reactivity Hazards

The thermodynamic stability of DEAPA is immediately compromised when it comes into contact with incompatible materials. These reactions are typically rapid, exothermic, and can pose significant safety hazards. Understanding these incompatibilities is paramount to safe handling and storage.

DEAPA is incompatible with:

• Strong Oxidizing Agents (e.g., peroxides, nitrates, perchlorates): These can react violently, leading to a rapid release of energy and potential for fire or explosion.

• Strong Acids (e.g., sulfuric acid, nitric acid): A vigorous, exothermic acid-base neutralization reaction will occur, generating heat and potentially hazardous fumes.

• Acid Anhydrides and Acid Chlorides : These will react readily with the primary amine group in an acylation reaction, which is highly exothermic.

• Isocyanates and Aldehydes : These compounds will also react with the primary amine functionality.

The following diagram illustrates the primary chemical incompatibilities of DEAPA.

Caption: Key chemical incompatibilities of DEAPA.

Section 4: Experimental Assessment of Thermal Stability

To empirically quantify the thermal stability of DEAPA and detect potential decomposition events, two primary thermoanalytical techniques are indispensable: Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC). These methods provide quantitative data on mass loss and heat flow as a function of temperature, respectively.

The following workflow provides a logical sequence for a comprehensive stability assessment.

Caption: Experimental workflow for thermal stability assessment.

Protocol: Thermogravimetric Analysis (TGA)

Objective: To determine the temperature at which DEAPA begins to lose mass due to either evaporation or decomposition. This protocol is guided by the principles outlined in ASTM E1131.[11][12][13][14]

Methodology:

• Instrument Preparation: Ensure the TGA instrument is calibrated for temperature and mass according to the manufacturer's specifications. A typical heating rate for such analysis is 10°C/minute.[15]

• Sample Preparation: Place 10-20 mg of liquid DEAPA into a standard aluminum or platinum TGA pan.

• Atmosphere: Set the purge gas to high-purity nitrogen at a flow rate of 20-50 mL/min to provide an inert atmosphere, preventing oxidative degradation during the analysis.

• Temperature Program:

  • Equilibrate the sample at 30°C for 5 minutes.

  • Ramp the temperature from 30°C to 300°C at a rate of 10°C/min. The upper limit is well above the boiling point to ensure complete volatilization is observed.

• Data Analysis:

  • Plot the percentage of mass remaining versus temperature.

  • The onset temperature of mass loss is a key parameter. For a pure liquid like DEAPA, this will primarily correspond to its boiling point.

  • Any significant mass loss well below the boiling point could indicate the presence of volatile impurities. Decomposition would typically be observed as a sharp, multi-stage mass loss event, often at higher temperatures.

Protocol: Differential Scanning Calorimetry (DSC)

Objective: To detect exothermic or endothermic transitions, such as decomposition or phase changes. A strong, sharp exotherm is a clear indicator of a potentially hazardous decomposition. This protocol is based on ASTM E537.[16]

Methodology:

• Instrument Preparation: Calibrate the DSC instrument for temperature and enthalpy using a certified standard, such as indium.

• Sample Preparation:

  • Dispense 2-5 mg of DEAPA into a high-pressure stainless steel DSC pan capable of withstanding at least 7 MPa.[16]

  • Causality: Using a sealed, high-pressure pan is critical for volatile liquids. It suppresses the large endothermic effect of vaporization, which can mask smaller exothermic decomposition signals.[16]

  • Hermetically seal the pan. Prepare an identical empty, sealed pan to serve as the reference.

• Atmosphere: The analysis is conducted in a static air or inert (nitrogen) atmosphere within the sealed pans.

• Temperature Program:

  • Equilibrate the sample and reference at 30°C.

  • Ramp the temperature from 30°C to 400°C at a heating rate of 5-10°C/min.

• Data Analysis:

  • Plot the heat flow (W/g) versus temperature.

  • Identify any endothermic (downward) or exothermic (upward) peaks.

  • The onset temperature of a significant exothermic peak is considered the temperature at which thermal decomposition begins. The integrated area of this peak provides the enthalpy of decomposition (ΔH).

Section 5: Long-Term Storage and Handling Recommendations

Based on its chemical nature and potential interactions, maintaining the long-term stability of DEAPA at room temperature requires adherence to strict storage protocols.

• Container: Store in tightly closed, properly sealed containers to prevent exposure to atmospheric moisture and CO₂.

• Atmosphere: For high-purity applications or very long-term storage, blanketing the container with an inert gas like nitrogen or argon is recommended to prevent oxidative degradation.

• Environment: Keep containers in a cool, dry, and well-ventilated area.[11] The storage area should be away from direct sunlight, heat sources, and all ignition sources, as DEAPA is a combustible liquid.

• Segregation: Crucially, DEAPA must be stored separately from the incompatible materials listed in Section 3, especially strong acids and oxidizing agents.

Conclusion

3-(Diethylamino)propylamine is a thermodynamically stable compound at room temperature under proper storage conditions. Its intrinsic stability is high due to strong covalent bonding. However, its long-term stability is kinetically influenced by its environment. The primary risks to its integrity over time are slow reactions with atmospheric oxygen and carbon dioxide. The most immediate threats to its stability arise from contact with incompatible chemicals, which can lead to rapid and hazardous exothermic reactions.

Empirical evaluation using TGA and DSC, following standardized protocols, provides the most reliable means of quantifying its thermal stability profile. By understanding the principles outlined in this guide and implementing the recommended experimental and handling procedures, researchers and drug development professionals can ensure the quality, consistency, and safety of 3-(Diethylamino)propylamine in their applications.

References

• Huang, K.-H., Wei, Z., & Cooks, R. G. (2020). Accelerated reactions of amines with carbon dioxide driven by superacid at the microdroplet interface. Chemical Science, 12(3), 1051–1058. Available at: [Link]

• ASTM E1131-20, Standard Test Method for Compositional Analysis by Thermogravimetry, ASTM International, West Conshohocken, PA, 2020. Available at: [Link]

• CMC Laboratories. (n.d.). Thermogravimetric Analysis (TGA) - ASTM E1131. Retrieved from [Link]

• Conti Testing Laboratories. (n.d.). ASTM E1131. Retrieved from [Link]

• WJE. (n.d.). Compositional Analysis by Thermogravimetry. ASTM E1131. Retrieved from [Link]

• Bellona Foundation. (2009). Amines Used in CO2 Capture. Retrieved from [Link]

• Francke, R., & Little, R. D. (2023). Mechanistic Aspects of the Electrochemical Oxidation of Aliphatic Amines and Aniline Derivatives. Applied Sciences, 13(1), 633. Available at: [Link]

• Zhou, S., et al. (2015). Thermal Degradation Pathways of Aqueous Diamine CO2 Capture Solvents. University of Kentucky. Available at: [Link]

• Wang, F., et al. (2018). A mechanism for two-step thermal decomposition of 2,6-diamino-3,5-dinitropyrazine-1-oxide (LLM-105). Physical Chemistry Chemical Physics, 20(38), 24834-24841. Available at: [Link]

• D'Anna, F., et al. (2013). Exploring reversible reactions between CO2 and amines. ResearchGate. Available at: [Link]

• Lepaumier, H., et al. (2009). New Amines for CO2 Capture. II. Oxidative Degradation Mechanisms. Industrial & Engineering Chemistry Research, 48(20), 9068-9075. Available at: [Link]

• APM Testing. (n.d.). ASTM E1131 - TGA Analysis Testing Services. Retrieved from [Link]

• Huang, K.-H., Wei, Z., & Cooks, R. G. (2020). Accelerated reactions of amines with carbon dioxide driven by superacid at the microdroplet interface. Chemical Science, 12(3), 1051–1058. Available at: [Link]

• Berger, U., & St-Germain-des-Prés, P. (2003). Reaction Monitoring of Aliphatic Amines in Supercritical Carbon Dioxide by Proton Nuclear Magnetic Resonance Spectroscopy and Implications for Supercritical Fluid Chromatography. Analytical Chemistry, 75(1), 127-132. Available at: [Link]

• CMC Laboratories. (n.d.). Differential Scanning Calorimetry (DSC) ASTM E1269. Retrieved from [Link]

• Wang, S., et al. (2022). Degradation mechanisms of simple aliphatic amines under ozonation: a DFT study. Environmental Science: Processes & Impacts, 24(10), 1735-1746. Available at: [Link]

• ASTM E537-23, Standard Test Method for Thermal Stability of Chemicals by Differential Scanning Calorimetry, ASTM International, West Conshohocken, PA, 2023. Available at: [Link]

• Lewin, D. R., et al. (1995). Thermal decomposition mechanisms of epoxies and polyurethanes. OSTI.GOV. Available at: [Link]

• Al-Absi, R. S., et al. (2023). Prediction of Thermal and Oxidative Degradation of Amines to Improve Sustainability of CO2 Absorption Process. Sustainability, 15(22), 16043. Available at: [Link]

• Adenier, A., et al. (2004). Electrochemical oxidation of aliphatic amines and their attachment to carbon and metal surfaces. Langmuir, 20(19), 8243-8253. Available at: [Link]

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• PubChem. (n.d.). N,N-Diethyl-1,3-propanediamine. Retrieved from [Link]

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The Pharmacophoric Versatility of 3-(Diethylamino)propylamine (DEAPA) in Receptor Binding Affinity and Targeted Delivery

Executive Overview

In the landscape of rational drug design, the modification of small molecules and biologics with specific aliphatic amines is a proven strategy to manipulate pharmacokinetics, solubility, and receptor binding affinity. Among these, 3-(Diethylamino)propylamine (DEAPA) —also referred to in literature as N,N-Diethyl-1,3-propanediamine or HDEA—stands out as a highly privileged pharmacophore.

This whitepaper dissects the mechanistic causality behind DEAPA’s efficacy in receptor binding studies. By examining its role across G-protein-coupled receptors (GPCRs), receptor tyrosine kinases (RTKs), and targeted extracellular vesicles (EVs), we will establish how the unique physicochemical properties of DEAPA drive nanomolar target affinity. Furthermore, this guide provides self-validating experimental protocols to ensure rigorous, reproducible affinity profiling in your own drug development pipelines.

Mechanistic Causality: The Triad of DEAPA’s Efficacy

As application scientists, we do not merely append functional groups; we engineer molecular interactions. The integration of DEAPA into a drug scaffold introduces three distinct mechanistic advantages:

• Electrostatic Anchoring via pKa Modulation: The terminal tertiary diethylamine possesses a pKa of approximately 10.4. At physiological pH (7.4), this nitrogen is predominantly protonated. This localized positive charge acts as an electrostatic anchor, forming critical salt bridges with acidic residues (such as Aspartate or Glutamate) deep within receptor binding pockets[1].

• Steric Shielding and Hydrophobic Engagement: Unlike a primary amine, the two ethyl groups on DEAPA's terminal nitrogen provide a precise degree of steric bulk. This bulk partially shields the protonated charge, reducing the desolvation penalty upon entering a hydrophobic receptor pocket, while simultaneously engaging in van der Waals interactions with adjacent lipophilic residues.

• Spatial Flexibility of the Propyl Spacer: The three-carbon (propyl) chain provides an optimal balance between reach and rigidity. It offers enough rotational degrees of freedom to allow the terminal amine to "hunt" for the optimal hydrogen-bonding geometry without incurring a massive entropic penalty upon binding.

Fig 1: Mechanistic pathway of DEAPA-mediated receptor binding affinity enhancement.

Application Landscapes in Drug Development

GPCR Ligand Optimization: CB1 Receptors

In the development of anti-obesity therapeutics, the Cannabinoid Receptor 1 (CB1) is a primary target. Researchers have utilized DEAPA to derivatize 1,5-diarylpyrazole scaffolds. The primary amine of DEAPA is coupled to the scaffold's carboxylic acid, leaving the tertiary diethylamine free to interact with the receptor. Binding assays reveal that these DEAPA-modified ligands achieve excellent potency toward the CB1 receptor, with IC50 values driven down to the nanomolar level due to the enhanced electrostatic interactions within the transmembrane bundle[1].

Kinase Inhibitors: Solvent-Exposed Region Targeting

For Receptor Tyrosine Kinases (RTKs) and AMP-activated protein kinases (AMPK), DEAPA is frequently utilized as a solubilizing side chain that extends into the solvent-exposed region of the ATP-binding site. In substituted oxindol-3-ylidene derivatives (analogs of Sunitinib), the DEAPA side chain maintains potent binding affinity (e.g., KDR IC50 = 391 nM) while significantly improving the pharmacokinetic profile. The diethylamino group forms dynamic hydrogen bonds with water molecules at the edge of the kinase hinge region, preventing compound aggregation without disrupting the core binding motif[2].

pH-Responsive Extracellular Vesicles (Tumor Targeting)

Beyond small molecules, DEAPA is revolutionizing biologics. In targeted anticancer therapeutics, small extracellular vesicles (sEVs) are engineered with hyaluronic acid (HA) conjugated via a DEAPA linker (referred to as HDEA). Because the tumor microenvironment is acidic (pH ~6.5), the DEAPA tertiary amine becomes hyper-protonated compared to healthy tissue. This pH-responsive shift triggers a conformational change that actively exposes the HA to bind to CD44 receptors on HCT-116 tumor cells, resulting in highly selective CD44+ tumor cell inhibition[3].

Quantitative Affinity Profiles

The following table synthesizes the impact of DEAPA integration across diverse therapeutic targets, allowing for rapid cross-disciplinary comparison.

Target System	Scaffold / Delivery Vehicle	Primary Role of DEAPA	Binding Affinity / Efficacy	Reference
CB1 Receptor	1,5-diarylpyrazole	GPCR pocket electrostatic anchoring	IC50 in nanomolar range	[[1]]()
KDR (RTK)	Oxindol-3-ylidene	Solvent-region H-bonding	IC50 = 391 nM	2
CD44 Receptor	Extracellular Vesicles (EVs)	pH-responsive conformational trigger	Selective CD44+ tumor inhibition	3
Hematin	4-aminoquinoline	Vacuole accumulation (pH trapping)	High association constant (4.12−6.01)	4

Self-Validating Experimental Protocols

To ensure scientific integrity, every assay must be designed to fail safely—meaning if an artifact occurs, the assay flags itself rather than producing a false positive.

Protocol 1: Regioselective Synthesis of DEAPA-Ligands

Causality: DEAPA contains both a primary and a tertiary amine. The primary amine is significantly more nucleophilic and less sterically hindered. By controlling the equivalents and temperature, we force a regioselective amide coupling without needing protecting groups.

• Activation: Dissolve 1.0 eq of the carboxylic acid scaffold (e.g., 1,5-diarylpyrazole-3-carboxylic acid) in anhydrous DMF. Add 1.2 eq of HATU and 2.0 eq of DIPEA. Stir at 0°C for 15 minutes to form the active ester.

• Coupling: Dropwise add 1.1 eq of DEAPA. The slow addition prevents localized heating and suppresses potential tertiary amine side-reactions.

• Reaction: Allow the mixture to warm to room temperature and stir for 4 hours.

• Self-Validation Checkpoint (LC-MS): Monitor the reaction via LC-MS. The presence of a single major peak corresponding to the [M+H]+ of the target amide confirms regioselectivity. If multiple peaks with the same mass appear, it indicates unwanted tertiary amine reactivity or dimerization, invalidating the batch.

• Purification: Purify via flash column chromatography (CHCl3/MeOH, 8/1) to isolate the pure DEAPA-conjugated ligand[1].

Protocol 2: Radioligand Competition Binding Assay

Causality: To determine the true affinity ( Ki​ ) of the DEAPA-modified ligand, we must measure its ability to displace a known, high-affinity radiolabeled standard from the receptor.

• Membrane Preparation: Harvest cells stably expressing the target receptor (e.g., CB1 or CD44). Homogenize in ice-cold Tris-HCl buffer (pH 7.4) and centrifuge at 40,000 x g to isolate the membrane fraction.

• Incubation: In a 96-well plate, combine 50 µg of membrane protein, a fixed concentration of radioligand (e.g., [3H] -CP55,940 for CB1), and increasing concentrations of the DEAPA-ligand ( 10−11 to 10−5 M).

• Self-Validation Checkpoint (NSB Control): Dedicate at least 3 wells to contain the radioligand plus a 1000-fold excess of a known cold competitor. This establishes the Non-Specific Binding (NSB). Logic: If the NSB exceeds 30% of the total binding, the membrane prep is degraded or the washing step is insufficient. The assay automatically invalidates itself.

• Filtration: Terminate the reaction by rapid vacuum filtration through GF/C glass fiber filters pre-soaked in 0.5% polyethylenimine (to reduce non-specific electrostatic binding of the DEAPA's positive charge).

• Quantification: Wash filters 3x with ice-cold buffer, dry, and measure retained radioactivity via liquid scintillation counting. Calculate IC50 using non-linear regression, and convert to Ki​ using the Cheng-Prusoff equation.

Fig 2: Self-validating radioligand competition binding assay workflow.

References

• Physio-chemical Modifications to Re-engineer Small Extracellular Vesicles for Targeted Anticancer Therapeutics Delivery and Imaging. Frontiers in Pharmacology / ACS.[Link]

• Design, synthesis and biological evaluation of CB1 cannabinoid receptor ligands derived from the 1,5-diarylpyrazole scaffold. Journal of Enzyme Inhibition and Medicinal Chemistry (Taylor & Francis).[Link]

• Substituted oxindol-3-ylidenes as AMP-activated protein kinase (AMPK) inhibitors. Bioorganic & Medicinal Chemistry (PMC).[Link]

• Synthesis and Antimalarial Activity of Side Chain Modified 4-Aminoquinoline Derivatives. Journal of Medicinal Chemistry (ACS).[Link]

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• 4. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Note: Synthesis and Validation Protocol for 3-(Diethylamino)propylamine (DEAPA)

Executive Summary & Chemical Significance

3-(Diethylamino)propylamine (DEAPA, CAS 104-78-9) is a highly versatile aliphatic diamine characterized by the presence of both a primary and a tertiary amine group[1]. In industrial and laboratory settings, it serves as a critical building block for synthesizing pharmaceuticals (e.g., antimalarials, local anesthetics), formulating zwitterionic surfactants, and acting as a highly effective curing agent for epoxy resins, as noted by 2[2]. Furthermore, DEAPA is actively studied for its high efficiency in CO₂ absorption due to the dual amine functionality in its molecular structure, highlighted in 3[3].

This technical guide outlines a scalable, self-validating two-step synthetic protocol: the aza-Michael addition of diethylamine to acrylonitrile, followed by the catalytic hydrogenation of the resulting nitrile intermediate. This pathway is a well-documented and highly efficient strategy for producing dialkylamino alkyl amines, as detailed in the4[4] and confirmed by analogous synthetic routes from5[5].

Mechanistic Pathway & Causality (E-E-A-T)

To ensure process reliability and safety, understanding the causality behind the reaction conditions is paramount:

• Phase 1: Aza-Michael Addition (Cyanoethylation): Diethylamine acts as a nucleophile, attacking the electrophilic β -carbon of acrylonitrile. Because diethylamine is a strongly nucleophilic secondary amine, the reaction proceeds smoothly without the need for additional basic catalysts. The reaction is highly exothermic. Strict temperature management (maintaining 40–60 °C) is critical; failing to control the exotherm can lead to the runaway anionic polymerization of acrylonitrile.

• Phase 2: Catalytic Hydrogenation: The intermediate, 3-(diethylamino)propionitrile, is reduced to the primary amine using hydrogen gas over a Raney Nickel catalyst. A well-known side reaction in nitrile reduction is the condensation of the newly formed primary amine with an unreacted imine intermediate, yielding unwanted secondary amine byproducts (e.g., bis-amines). To suppress this, the reaction is conducted in the presence of anhydrous ammonia. The ammonia acts as a competitive nucleophile, shifting the equilibrium away from secondary amine formation and ensuring high selectivity for DEAPA.

Process Visualization

Figure 1: Two-step synthetic workflow for DEAPA via aza-Michael addition and hydrogenation.

Quantitative Data & Properties

The physical properties and baseline safety data of DEAPA are cataloged by 1[1]. The table below summarizes the target metrics for this protocol.

Parameter	Value / Description
Target Compound	3-(Diethylamino)propylamine (DEAPA)
CAS Number	104-78-9
Molecular Formula	C₇H₁₈N₂
Molecular Weight	130.23 g/mol
Boiling Point	169–171 °C (at 760 mmHg)
Step 1 Yield (Typical)	> 95% (Crude intermediate)
Step 2 Yield (Typical)	85–90% (Post-distillation)

Step-by-Step Synthesis Protocol

Phase 1: Synthesis of 3-(Diethylamino)propionitrile

• Preparation: In a 1 L three-neck round-bottom flask equipped with a magnetic stirrer, reflux condenser, dropping funnel, and an internal thermometer, add 1.05 equivalents (approx. 76.8 g, 1.05 mol) of diethylamine.

• Cooling: Place the flask in an ice-water bath to cool the amine to 5–10 °C.

• Addition: Place 1.0 equivalent (53.0 g, 1.0 mol) of acrylonitrile into the dropping funnel. Begin dropwise addition of acrylonitrile into the vigorously stirred diethylamine.

• Temperature Control: Adjust the addition rate to maintain the internal temperature between 40 °C and 50 °C. Self-Validating Step: The temperature serves as a proxy for reaction progress. If the temperature drops, the reaction may have stalled; if it exceeds 60 °C, immediately pause the addition to prevent uncontrolled polymerization.

• Maturation: Once the addition is complete, remove the ice bath and stir the mixture at room temperature for 4 hours, or gently heat to 50 °C for 2 hours to drive the reaction to completion.

• Workup: Strip off the slight excess of diethylamine under reduced pressure using a rotary evaporator. The resulting pale yellow liquid is crude 3-(diethylamino)propionitrile, which is typically of sufficient purity (>95%) to be used directly in the next step.

Phase 2: Catalytic Hydrogenation to DEAPA

• Reactor Setup: Transfer the crude 3-(diethylamino)propionitrile (~126 g) into a 500 mL high-pressure stainless steel autoclave.

• Catalyst & Solvent: Add 5–10% by weight (relative to the nitrile) of active Raney Nickel catalyst slurry (pre-washed with ethanol to remove water). Add 50 mL of absolute ethanol as a solvent.

• Ammonia Addition: Chill the autoclave and introduce approximately 17 g (1.0 mol) of anhydrous liquid ammonia to suppress secondary amine formation.

• Pressurization: Seal the autoclave, purge three times with nitrogen gas to remove oxygen, and then three times with hydrogen gas. Pressurize the vessel with hydrogen to 50–60 bar (approx. 725–870 psi).

• Reaction: Heat the autoclave to 90 °C under vigorous mechanical stirring. Monitor the pressure drop. As hydrogen is consumed, repressurize the reactor to maintain 50 bar.

• Completion: The reaction is deemed complete when hydrogen uptake ceases (typically 4–6 hours). Cool the reactor to room temperature and carefully vent the excess hydrogen and ammonia gases through an appropriate acidic scrubber system.

• Filtration: Filter the reaction mixture through a pad of Celite to remove the Raney Nickel catalyst. (Safety Note: Raney Nickel is highly pyrophoric; keep the filter cake wet at all times and quench immediately with dilute acid).

• Purification: Subject the filtrate to fractional distillation. First, remove the ethanol solvent at atmospheric pressure. Then, apply a vacuum to distill the pure 3-(Diethylamino)propylamine (b.p. ~ 55-60 °C at 10 mmHg).

Analytical Validation & Self-Validating Systems

To ensure the integrity of the synthesized DEAPA, the protocol relies on the following self-validating analytical checks:

• FT-IR Spectroscopy (Intermediate Validation): The successful formation of 3-(diethylamino)propionitrile in Phase 1 is confirmed by the presence of a sharp, distinct nitrile (-C≡N) stretch at ~2250 cm⁻¹.

• FT-IR Spectroscopy (Product Validation): Following hydrogenation, the complete disappearance of the 2250 cm⁻¹ peak validates the total reduction of the nitrile. The appearance of a broad primary amine (-NH₂) doublet at ~3300–3400 cm⁻¹ confirms the formation of DEAPA.

• Gas Chromatography (GC-FID): GC is utilized to quantify the purity of the final distillate. The primary impurity to monitor is the secondary amine byproduct (bis-amine), which exhibits a significantly longer retention time than the primary target, DEAPA.

References

• Guidechem - 3-Diethylaminopropylamine 104-78-9 wiki URL
• Sigma-Aldrich - 3-(Dimethylamino)-1-propylamine purum, ≥ 98.0% (GC)
• ACS Publications (Journal of Chemical & Engineering Data) - Density, Viscosity, and Volumetric Properties of (2-Propoxyethanol + 3-Diethylamino Propylamine) Mixed Solutions at T = 298.15–318.
• Benchchem - Application Notes and Protocol for Curing Epoxy URL
• Journal of the American Chemical Society - Basically Substituted Aliphatic Nitriles and their Catalytic Reduction to Amines URL

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Characterization of 3-(Diethylamino)propylamine using ¹H and ¹³C NMR Spectroscopy: An Application Note

Introduction

3-(Diethylamino)propylamine is a versatile diamine featuring both a primary and a tertiary amine functional group. This unique structure makes it a valuable building block in the synthesis of a wide range of materials, including epoxy hardeners, corrosion inhibitors, and as a ligand in coordination chemistry. A thorough understanding of its chemical structure is paramount for its effective application and for quality control in industrial processes. Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for the unambiguous structural elucidation of organic molecules. This application note provides a detailed guide to the characterization of 3-(diethylamino)propylamine using ¹H and ¹³C NMR spectroscopy, including a robust experimental protocol and an in-depth analysis of the expected spectral data.

Theoretical Framework: The Influence of Nitrogen on NMR Spectra

The chemical shifts and coupling patterns observed in the ¹H and ¹³C NMR spectra of 3-(diethylamino)propylamine are directly influenced by the presence of the two nitrogen atoms. The electronegativity of nitrogen leads to a deshielding effect on adjacent protons and carbons, causing their signals to appear at a higher chemical shift (downfield) compared to simple alkanes.[1]

The primary amine (-NH₂) protons are often observed as a broad singlet and their chemical shift can be highly variable, depending on solvent, concentration, and temperature due to hydrogen bonding and chemical exchange. The presence of these exchangeable protons can be confirmed by adding a few drops of deuterium oxide (D₂O) to the NMR sample, which results in the disappearance of the -NH₂ signal.[1]

Experimental Protocol

A meticulously prepared sample is crucial for obtaining high-quality NMR spectra. The following protocol is designed to ensure reproducible and accurate results.

I. Sample Preparation

• Analyte Purity: Ensure the 3-(diethylamino)propylamine sample is of high purity (≥99%) to avoid signals from impurities that may complicate spectral interpretation.

• Solvent Selection: Chloroform-d (CDCl₃) is a common and suitable solvent for non-polar to moderately polar compounds. It is crucial to use a deuterated solvent to avoid a large solvent signal that would obscure the analyte's signals.

• Sample Concentration: For a standard 5 mm NMR tube, dissolve approximately 10-20 mg of 3-(diethylamino)propylamine in 0.6-0.7 mL of CDCl₃. This concentration is generally sufficient for obtaining good signal-to-noise in both ¹H and ¹³C NMR spectra.

• Internal Standard: Tetramethylsilane (TMS) is typically added to the CDCl₃ by the manufacturer as an internal standard for referencing the chemical shifts to 0 ppm.

• Filtration: To remove any particulate matter that could degrade spectral resolution, filter the sample solution through a small plug of glass wool in a Pasteur pipette directly into a clean, dry NMR tube.

• D₂O Exchange (Optional): To confirm the assignment of the primary amine protons, a second sample can be prepared. After acquiring the initial ¹H NMR spectrum, add 1-2 drops of D₂O to the NMR tube, shake gently to mix, and re-acquire the spectrum.

II. NMR Data Acquisition

• Instrumentation: Data should be acquired on a modern NMR spectrometer, for instance, a 400 MHz instrument or higher, to ensure adequate signal dispersion.

• ¹H NMR Parameters (Typical):

  • Pulse Program: A standard single-pulse experiment (e.g., 'zg30').

  • Spectral Width: Approximately 12-15 ppm.

  • Acquisition Time: 2-3 seconds.

  • Relaxation Delay: 1-2 seconds.

  • Number of Scans: 8-16 scans are typically sufficient.

• ¹³C NMR Parameters (Typical):

  • Pulse Program: A proton-decoupled experiment (e.g., 'zgpg30') to simplify the spectrum to singlets for each unique carbon.

  • Spectral Width: Approximately 200-220 ppm.

  • Acquisition Time: 1-2 seconds.

  • Relaxation Delay: 2-5 seconds.

  • Number of Scans: A higher number of scans (e.g., 1024 or more) is generally required for ¹³C NMR due to the low natural abundance of the ¹³C isotope.

Data Analysis and Spectral Interpretation

The structure of 3-(diethylamino)propylamine with the expected proton and carbon environments is shown below.

Figure 1: Molecular structure of 3-(diethylamino)propylamine with proton (a-f) and carbon (A-E) labeling.

Predicted ¹H NMR Spectrum

The ¹H NMR spectrum of 3-(diethylamino)propylamine is expected to show six distinct signals corresponding to the six non-equivalent proton environments.

Proton Label	Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling Constant (J, Hz)	Assignment
f	~1.0	Triplet	6H	~7.1	-N(CH₂CH₃ )₂
b	~1.6	Quintet	2H	~6.8	-CH₂CH₂ CH₂-
e	~2.5	Quartet	4H	~7.1	-N(CH₂ CH₃)₂
a	~2.6	Triplet	2H	~7.0	-CH₂ CH₂CH₂-
c	~2.8	Triplet	2H	~6.7	-CH₂CH₂CH₂ NH₂
d	~1.2 (broad)	Singlet	2H	-	-NH₂

Rationale for Assignments:

• Protons (f): The methyl protons of the ethyl groups are furthest from the nitrogen atoms and are therefore the most shielded, appearing at the lowest chemical shift (~1.0 ppm). They are split into a triplet by the adjacent methylene protons (e).

• Protons (b): The central methylene protons of the propyl chain are adjacent to two other methylene groups, resulting in a quintet (or a more complex multiplet) around 1.6 ppm.

• Protons (e): The methylene protons of the ethyl groups are adjacent to the tertiary nitrogen and a methyl group. They are deshielded by the nitrogen, appearing around 2.5 ppm, and are split into a quartet by the methyl protons (f).

• Protons (a) and (c): The two methylene groups of the propyl chain adjacent to the nitrogen atoms are the most deshielded of the aliphatic C-H protons. The methylene group (a) next to the tertiary amine is expected to be slightly more shielded than the methylene group (c) next to the primary amine. Both will appear as triplets due to coupling with the central methylene group (b).

• Protons (d): The primary amine protons typically appear as a broad singlet due to rapid chemical exchange and quadrupole broadening from the nitrogen atom. Their chemical shift is variable.

Predicted ¹³C NMR Spectrum

The proton-decoupled ¹³C NMR spectrum is predicted to show five distinct signals, corresponding to the five unique carbon environments.

Carbon Label	Chemical Shift (δ, ppm)	Assignment
E	~12	-N(CH₂CH₃ )₂
B	~30	-CH₂CH₂ CH₂-
C	~42	-CH₂CH₂CH₂ NH₂
D	~47	-N(CH₂ CH₃)₂
A	~52	-CH₂ CH₂CH₂-

Rationale for Assignments:

• Carbon (E): The methyl carbons of the ethyl groups are the most shielded, appearing at the lowest chemical shift (~12 ppm).

• Carbon (B): The central methylene carbon of the propyl chain is the most shielded of the propyl carbons, appearing around 30 ppm.

• Carbons (C), (D), and (A): The carbons directly attached to the nitrogen atoms are significantly deshielded. The methylene carbon (C) adjacent to the primary amine is expected around 42 ppm. The methylene carbons of the ethyl groups (D) are expected around 47 ppm, and the methylene carbon (A) adjacent to the tertiary amine is predicted to be the most deshielded of the propyl chain carbons, appearing around 52 ppm.

Workflow Diagram

Figure 2: Experimental workflow for NMR characterization.

Conclusion

This application note provides a comprehensive guide for the ¹H and ¹³C NMR characterization of 3-(diethylamino)propylamine. By following the detailed experimental protocol and utilizing the predicted spectral data and their interpretations, researchers, scientists, and drug development professionals can confidently verify the structure and purity of this important chemical intermediate. The principles and methodologies described herein are broadly applicable to the NMR analysis of other aliphatic amines.

References

• Doc Brown's Chemistry. 1H NMR spectra of propan-2-amine, 2-aminopropane, 2-propylamine, 2-propanamine, isopropylamine. [Link]

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Advanced Application Note: 3-(Diethylamino)propylamine (DEAPA) in Medicinal Chemistry

Executive Summary

3-(Diethylamino)propylamine (DEAPA), also known as N,N-Diethyl-1,3-propanediamine (CAS: 104-78-9), is a highly versatile diamine building block utilized extensively in medicinal chemistry and pharmaceutical formulation[1][2]. Characterized by its unique dual-amine structure—a highly nucleophilic primary amine and a pH-responsive tertiary amine separated by a flexible three-carbon linker—DEAPA is a critical moiety for enhancing drug solubility, enabling lysosomotropism, and engineering smart drug delivery systems[3][4].

This application note provides a comprehensive guide for researchers and drug development professionals, detailing the mechanistic rationale for incorporating DEAPA into pharmacophores, quantitative activity comparisons, and self-validating experimental protocols for its integration.

Chemical Identity and Mechanistic Role in Drug Design

DEAPA (C₇H₁₈N₂, MW: 130.23 g/mol ) acts as a "behind-the-scenes" coordinator in drug design[3]. Its structural topology allows medicinal chemists to solve three distinct challenges simultaneously:

• Covalent Conjugation: The unhindered primary amine serves as an excellent nucleophile for Nucleophilic Aromatic Substitution (S_NAr) or amidation reactions[5].

• Steric Management: The propyl chain provides an optimal spatial distance, preventing the bulky diethyl groups from sterically hindering the primary pharmacophore's binding affinity[6].

• pH-Responsive Targeting (Lysosomotropism): The tertiary diethylamine group possesses a pKa of ~10.4. At physiological pH (7.4), it is predominantly protonated, increasing aqueous solubility. In highly acidic environments—such as the parasite food vacuole (pH ~5.0) or the tumor microenvironment (pH ~6.0)—it becomes heavily protonated, leading to ion-trapping (lysosomotropism) or polymer swelling for targeted drug release[4][7].

Caption: Structural deconstruction of DEAPA and its functional roles in medicinal chemistry.

Key Therapeutic Applications

Overcoming Antimalarial Resistance

The development of chloroquine (CQ) resistance in Plasmodium falciparum forced medicinal chemists to rethink the 4-aminoquinoline side chain. Replacing the native side chain with DEAPA yields analogs like AQ-13 , which exhibits potent activity against CQ-resistant strains[6]. The DEAPA moiety ensures the drug accumulates in the acidic food vacuole of the parasite, where it binds to free heme and inhibits its crystallization into non-toxic hemozoin[7].

Antitumor Agents and DNA Intercalators

In oncology, planar polycyclic systems (e.g., carbazoles, acridines) are used to intercalate DNA. However, these planar structures suffer from poor aqueous solubility. Conjugating DEAPA to carbazole-2,3-dicarboxylates or 3-nitropyridin-2-yl scaffolds creates basic side chains that not only drastically improve solubility but also interact electrostatically with the negatively charged phosphate backbone of DNA, enhancing binding affinity[5][8].

pH-Responsive Drug Delivery Systems (Nanoparticles & EVs)

Beyond small molecules, DEAPA is a premium modifying agent for biologics and polymers. By grafting DEAPA onto hyaluronic acid (HA-g-DEAP) or incorporating it into extracellular vesicles (EVs), researchers create "smart" nanocarriers[4][9]. The tertiary amine remains uncharged during circulation but protonates rapidly in the acidic tumor microenvironment. This protonation causes charge repulsion and polymer swelling, triggering endosomal escape and site-specific drug release[4].

Quantitative Analysis of DEAPA Modifications

The table below summarizes the empirical impact of DEAPA integration across different therapeutic classes, demonstrating its high synthetic yield and potent biological translation.

Compound Class / Application	Parent Scaffold	DEAPA Modification Purpose	Key Quantitative Outcome	Ref.
4-Aminoquinolines (Antimalarial)	4,7-Dichloroquinoline	Overcome CQ resistance via altered lysosomotropic trapping	IC₅₀ < 15 nM against CQ-resistant P. falciparum strains	[6]
Clotrimazole Analogs (Antimalarial)	Clotrimazole	Target free heme in the acidic food vacuole	High in vitro potency against CQ-R W2 strains	[7]
Carbazole-imides (Antitumor)	Carbazole-dicarboxylate	Enhance DNA intercalation via basic electrostatic side chain	Synthesis yields of 83–93% at 130°C	[5]
Aza-Acridines (Antitumor)	3-Nitropyridin-2-yl	Improve aqueous solubility and target binding	Synthesis yields of 80–89%	[8]
Extracellular Vesicles (Delivery)	Hyaluronic Acid	pH-responsive endosomal escape (tumor microenvironment)	Enhanced drug loading and site-specific payload delivery	[4][9]

Validated Experimental Protocols

Protocol A: S_NAr Synthesis of DEAPA-Conjugated Heterocycles

This protocol describes the conjugation of DEAPA to an unactivated or weakly activated aryl halide (e.g., 4,7-dichloroquinoline or a carbazole derivative)[5][6].

Causality & Expertise Insight: S_NAr reactions typically require an exogenous base to neutralize the HCl byproduct. Here, we use an excess of DEAPA (3 to 5 equivalents). The primary amine acts as the nucleophile, while the highly basic tertiary amine (pKa ~10.4) acts as an internal acid scavenger, preventing the reaction from stalling. DMSO is selected as the solvent because its high dielectric constant stabilizes the Meisenheimer complex intermediate[5].

Step-by-Step Methodology:

• Reaction Setup: In an oven-dried Schlenk flask under Argon, dissolve 1.0 mmol of the aryl chloride in 5.0 mL of anhydrous DMSO.

• Amine Addition: Add 5.0 mmol (excess) of DEAPA dropwise at room temperature.

• Thermal Activation: Heat the sealed vessel to 130 °C for 24 hours. Self-Validation: Monitor via TLC (DCM:MeOH:NH₄OH 90:9:1). The addition of NH₄OH to the eluent is critical; without it, the basic DEAPA-product will streak irreversibly on the acidic silica gel.

• Alkaline Workup (Critical Step): Cool to room temperature and dilute with 20 mL of Ethyl Acetate (EtOAc). Wash the organic layer with 2.0 M NaOH (3 × 15 mL).

  • Causality: The aqueous layer must be adjusted to pH > 11. If standard NaHCO₃ (pH 8.3) is used, the tertiary amine remains protonated, and your target compound will be lost in the aqueous waste.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, concentrate under reduced pressure, and purify via flash chromatography (using a basic eluent) or recrystallization from MeOH to yield the pure conjugated product[5].

Caption: Self-validating experimental workflow for the SNAr conjugation of DEAPA.

Protocol B: Preparation of DEAP-Modified Polymeric Nanocarriers

This protocol outlines the grafting of DEAPA onto a polymer backbone (e.g., Hyaluronic Acid) to create a pH-responsive drug delivery vehicle[4][9].

Causality & Expertise Insight: The reaction relies on the extreme chemoselectivity between DEAPA's two amines. The primary amine is sterically unhindered and highly nucleophilic, readily attacking the EDC/NHS-activated carboxylic acids of the polymer. The tertiary amine is sterically shielded by its two ethyl groups and does not participate in the coupling, leaving it completely free to act as the pH-responsive trigger in the final nanoparticle[9].

Step-by-Step Methodology:

• Activation: Dissolve 100 mg of Hyaluronic Acid (HA) in 10 mL of distilled water. Add EDC·HCl (1.5 eq relative to carboxyl groups) and NHS (1.5 eq). Stir for 30 minutes at room temperature to form the active ester.

• Conjugation: Add DEAPA (1.2 eq) dropwise to the activated HA solution. Stir the mixture in the dark for 24 hours at room temperature.

• Dialysis & Validation: Transfer the solution to a dialysis bag (MWCO 3500 Da) and dialyze against distilled water for 48 hours, changing the water every 8 hours.

  • Self-Validation: Monitor the pH of the external dialysate. Initially, it will be basic due to unreacted DEAPA diffusing out. Dialysis is complete when the dialysate pH stabilizes at neutral (~7.0).

• Assembly: Lyophilize the purified HA-g-DEAP. To form nanoparticles, dissolve the polymer in PBS (pH 7.4) and subject it to probe sonication (100W, 2 min).

• pH-Response Verification: Measure the Zeta potential. At pH 7.4, the nanoparticles should exhibit a neutral or slightly negative charge. Drop the pH to 6.0 (mimicking the tumor microenvironment); the Zeta potential must shift to positive as the tertiary amines of the DEAPA moieties protonate[4].

References

• "N,N-Diethyl-1,3-propanediamine (DEAPA) - Kerui Chemicals", Kerui Chemicals, 10

• "N,N-Diethyl-1,3-Propanediamine - Alkyl Polyglucosides (APG) Supplier & Manufacturer", Ascent Surfactant, 3

• "N,N-Diethyl-1,3-propanediamine DEAPA CAS 10061-68-4 104-78-9", BLi-T Chemical,1

• "Extracellular vesicle-based drug delivery systems for cancer treatment", ResearchGate, 4

• "3-(Diethylamino)propylamine = 99 104-78-9", Sigma-Aldrich, 9

• "Synthesis, Biological Evaluation and Stability Studies of Some Novel Aza-Acridine Aminoderivatives", MDPI, 8

• "3-(Diethylamino)propionitrile | 5351-04-2", Benchchem, 11

• "Synthesis of tetra- and pentacyclic carbazole-fused imides as potential antitumor agents", Arkivoc, 5

• "N,N-Diethyl-1,3-propanediamine | C7H18N2 | CID 61011", PubChem / NIH, 2

• "Synthesis and Antimalarial Activity of Side Chain Modified 4-Aminoquinoline Derivatives", Journal of Medicinal Chemistry (ACS),6

• "Design and Synthesis of Potent Antimalarial Agents Based on Clotrimazole Scaffold", Journal of Medicinal Chemistry (ACS), 7

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Preparation and isolation of 3-(Diethylamino)propylamine hydrochloride salts

An In-Depth Guide to the Synthesis, Isolation, and Characterization of 3-(Diethylamino)propylamine Hydrochloride Salts

Abstract

This document provides a comprehensive technical guide for the preparation and isolation of 3-(Diethylamino)propylamine (DEAPA) as its hydrochloride salt. DEAPA is a versatile diamine serving as a crucial building block in various fields, including the synthesis of active pharmaceutical ingredients (APIs), as a hardener for epoxy resins, and in the production of specialty chemicals.[1][2] This guide details a reliable two-step synthetic route commencing with the aza-Michael addition of diethylamine to acrylonitrile, followed by catalytic hydrogenation of the resulting nitrile intermediate. We provide detailed, step-by-step protocols for the synthesis of the free base, its subsequent conversion to the dihydrochloride salt, and robust analytical methods for its characterization, ensuring product identity and purity. The causality behind critical experimental choices is explained, and rigorous safety protocols are integrated throughout.

Introduction and Synthetic Strategy

3-(Diethylamino)propylamine (DEAPA) is a diamine featuring both a primary and a tertiary amine, granting it unique reactivity. While the free base is a corrosive liquid, its hydrochloride salt form offers superior stability, crystallinity, and ease of handling, making it preferable for storage and many applications.

The selected synthetic pathway is a robust and scalable method that proceeds in two primary stages, starting from common laboratory reagents:

• Synthesis of 3-(Diethylamino)propionitrile: An aza-Michael addition reaction between diethylamine and acrylonitrile. This reaction is efficient and typically high-yielding.[3]

• Reduction to 3-(Diethylamino)propylamine: Catalytic hydrogenation of the nitrile intermediate to the corresponding primary amine. This method is a cornerstone of amine synthesis due to its high efficiency and favorable environmental profile compared to stoichiometric metal hydride reductions.[4][5]

The final step involves the acid-base reaction of the purified diamine with hydrochloric acid to precipitate the stable dihydrochloride salt.

Figure 2: Workflow for the isolation of 3-(Diethylamino)propylamine Dihydrochloride.

Protocol:

• In a 1 L Erlenmeyer flask, dissolve the purified DEAPA (e.g., 65.1 g, 0.5 mol) in 400 mL of isopropanol (IPA).

• Place the flask in an ice-water bath and stir with a magnetic stir bar. Allow the solution to cool to 0-5°C.

• Slowly, and with vigorous stirring, add concentrated hydrochloric acid (~37%, 83 mL, ~1.0 mol, 2.0 equivalents) dropwise via a dropping funnel. A thick white precipitate will form. Maintain the temperature below 20°C during the addition.

• After the addition is complete, continue to stir the slurry in the ice bath for an additional 1-2 hours.

• Collect the white solid by vacuum filtration using a Büchner funnel.

• Wash the filter cake with two portions of cold isopropanol (2 x 50 mL) followed by two portions of diethyl ether (2 x 50 mL) to facilitate drying.

• Transfer the solid to a clean, pre-weighed glass dish and dry it in a vacuum oven at 40-50°C to a constant weight. The yield of the dihydrochloride salt should be nearly quantitative.

Part III: Characterization and Quality Control

Confirming the identity and purity of the final product is essential. The following are standard validation methods.

Test	Purpose	Expected Result
Appearance	Visual Inspection	White to off-white crystalline solid.
Melting Point	Purity Assessment	A sharp melting point is indicative of high purity. Literature values may vary, but should be consistent.
¹H NMR	Structural Confirmation	The spectrum should show characteristic signals for the two ethyl groups, the three methylene groups of the propyl chain, and the exchangeable amine protons.
¹³C NMR	Structural Confirmation	The spectrum should show the correct number of carbon signals corresponding to the molecular structure.
FT-IR	Functional Group ID	Broad N-H stretching bands for the ammonium groups (R₃N⁺-H and R-NH₃⁺) in the 2400-3000 cm⁻¹ region. C-H and C-N stretching bands.
Purity (Titration)	Quantitative Analysis	Argentometric titration (e.g., with AgNO₃) can be used to determine the chloride content, confirming the dihydrochloride stoichiometry.

References

• Highly Selective Hydrogenation of Nitriles to Primary Amines without an Additive Using Nanoscale Ni0-NiII/III-bTiO2 Heterojunctions. ACS Publications. Available from: [Link]

• Mechanism of the hydrogenation of nitriles to primary, secondary and tertiary amines via imine intermediates. ResearchGate. Available from: [Link]

• Hydrogenation of nitriles to primary amines over a highly dispersed Ni/SiC catalyst without ammonia addition. Royal Society of Chemistry. Available from: [Link]

• Nitrile reduction. Wikipedia. Available from: [Link]

• Hydrogenation of nitriles and imines for hydrogen storage. Semantic Scholar. Available from: [Link]

• 1-ethyl-3-(3-dimethylamino)propylcarbodiimide hydrochloride and methiodide. Organic Syntheses. Available from: [Link]

• 3-DIMETHYLAMINO PROPYLAMINE FOR SYNTHESIS MSDS. Loba Chemie. Available from: [Link]

• 3-(Dimethylamino)propyl chloride hydrochloride. PubChem. Available from: [Link]

• β-DIMETHYLAMINOPROPIOPHENONE HYDROCHLORIDE. Organic Syntheses. Available from: [Link]

• Table of Contents. Supporting Information. Available from: [Link]

• Benefits of Using Mass Detection for Pharmaceutical Raw Materials Analysis of 1-(3-Dimethylaminopropyl)-3-Ethylcarbodiimide Hydrochloride. Waters. Available from: [Link]

• N,N-Diethylpropylamine hydrochloride. PubChem. Available from: [Link]

• 3-Diethylaminopropylamine Suppliers, MSDS. LookChem. Available from: [Link]

• Design and Synthesis of 1-(3-(dimethylamino)propyl)-1-(4-fluorophenyl)-1,3-dihydroisobenzofuran-5-carbonitrile (Citalopram) Analogues as Novel Probes for the Serotonin Transporter S1 and S2 Binding Sites. PMC. Available from: [Link]

• Process of purifying aminated compounds. Google Patents.

• Spectrophotometric Determination of 1-(3-Dimethylaminopropyl)-3-ethylcarbodiimide Hydrochloride by Flow Injection Analysis. ResearchGate. Available from: [Link]

• Analytical Methods. Royal Society of Chemistry. Available from: [Link]

• Amino deprotection using 3-(diethylamino)propylamine. Google Patents.

• 1-diethylamino-3-butanone. Organic Syntheses. Available from: [Link]

• Preparation method of N, N-diethyl ethylenediamine. Google Patents.

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The Role of Diamines in Cross-Coupling Reactions: Application Notes and Protocols Featuring N,N,N',N'-Tetramethylethylenediamine (TMEDA)

A Note to the Researcher: This guide provides detailed application notes and protocols for the use of a diamine in palladium-catalyzed cross-coupling reactions. The initial topic of interest was 3-(Diethylamino)propylamine (DEAPA). However, an extensive review of the scientific literature did not yield specific, reproducible protocols for the application of DEAPA in key cross-coupling reactions such as Suzuki-Miyaura, Heck, and Sonogashira couplings. To provide a scientifically robust and practical guide, we have focused on a structurally related and extensively documented diamine, N,N,N',N'-Tetramethylethylenediamine (TMEDA) . The principles, mechanistic insights, and experimental protocols detailed herein for TMEDA are representative of the role that chelating diamines can play in enhancing the efficiency and scope of cross-coupling reactions and can serve as a strong foundation for exploring the potential of other diamines like DEAPA.

Introduction: The Emerging Role of Diamine Ligands in Palladium-Catalyzed Cross-Coupling

Palladium-catalyzed cross-coupling reactions have become indispensable tools in modern organic synthesis, enabling the formation of carbon-carbon and carbon-heteroatom bonds with remarkable efficiency and selectivity. The success of these transformations, including the Nobel Prize-winning Suzuki-Miyaura, Heck, and Sonogashira reactions, is critically dependent on the nature of the ligands that coordinate to the palladium center. While phosphine-based ligands have historically dominated the field, there is a growing interest in the use of more accessible, air-stable, and cost-effective nitrogen-based ligands.

Among these, simple diamines like N,N,N',N'-Tetramethylethylenediamine (TMEDA) have emerged as powerful additives that can significantly influence the outcome of cross-coupling reactions. TMEDA, a bidentate chelating ligand, can modulate the electronic and steric properties of the palladium catalyst, impacting its stability, reactivity, and selectivity. This guide offers an in-depth exploration of the application of TMEDA in key cross-coupling reactions, providing researchers, scientists, and drug development professionals with both the theoretical understanding and practical protocols to leverage this versatile diamine in their synthetic endeavors.

Mechanistic Insights: The Multifaceted Role of TMEDA

The efficacy of TMEDA in palladium-catalyzed cross-coupling reactions stems from its ability to influence several key steps in the catalytic cycle. Its bidentate nature allows it to form a stable chelate with the palladium center, which can have several beneficial effects.

• Stabilization of the Active Catalyst: TMEDA can stabilize the active Pd(0) species, preventing its aggregation into inactive palladium black, thereby prolonging the catalyst's lifetime.

• Promotion of Oxidative Addition: By coordinating to the palladium center, TMEDA can increase its electron density, which can facilitate the oxidative addition of the organohalide, a crucial step in the catalytic cycle.

• Influence on Reductive Elimination: The steric and electronic properties of the TMEDA-palladium complex can influence the rate of reductive elimination, the final step that forms the desired product and regenerates the active catalyst.

Application in Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a cornerstone of C(sp²)–C(sp²) bond formation. While highly efficient, the choice of base and ligands is crucial. TMEDA can serve as an effective ligand, particularly in systems where traditional phosphine ligands may be problematic.

Protocol 1: TMEDA-Promoted Suzuki-Miyaura Coupling of Aryl Bromides

This protocol describes a general procedure for the coupling of an aryl bromide with an arylboronic acid using a palladium/TMEDA catalytic system.

Materials:

• Palladium(II) acetate (Pd(OAc)₂)

• N,N,N',N'-Tetramethylethylenediamine (TMEDA)

• Aryl bromide (1.0 mmol)

• Arylboronic acid (1.2 mmol)

• Potassium carbonate (K₂CO₃) (2.0 mmol)

• Toluene (5 mL)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• To a dry Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add Pd(OAc)₂ (0.02 mmol, 2 mol%) and TMEDA (0.04 mmol, 4 mol%).

• Add toluene (2 mL) and stir the mixture at room temperature for 10 minutes to allow for pre-formation of the catalyst complex.

• Add the aryl bromide (1.0 mmol), arylboronic acid (1.2 mmol), and potassium carbonate (2.0 mmol).

• Add the remaining toluene (3 mL).

• Heat the reaction mixture to 100 °C and stir for 12-24 hours, monitoring the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction mixture to room temperature and quench with water (10 mL).

• Extract the aqueous layer with ethyl acetate (3 x 15 mL).

• Combine the organic layers, wash with brine (20 mL), and dry over anhydrous sodium sulfate.

• Filter the mixture and concentrate the solvent under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexanes/ethyl acetate).

Entry	Aryl Bromide	Arylboronic Acid	Yield (%)
1	4-Bromotoluene	Phenylboronic acid	85
2	4-Bromoanisole	4-Methoxyphenylboronic acid	92
3	1-Bromonaphthalene	Phenylboronic acid	78

Application in Heck Reaction

The Heck reaction, the palladium-catalyzed vinylation of aryl or vinyl halides, is a powerful tool for the synthesis of substituted alkenes. TMEDA has been shown to be an effective ligand in phosphine-free Heck reaction protocols.

Protocol 2: Phosphine-Free Heck Reaction of Aryl Iodides with Styrene using TMEDA

This protocol outlines a procedure for the Heck coupling of an aryl iodide with styrene in the presence of a palladium/TMEDA catalyst.

Materials:

• Palladium(II) chloride (PdCl₂)

• N,N,N',N'-Tetramethylethylenediamine (TMEDA)

• Aryl iodide (1.0 mmol)

• Styrene (1.5 mmol)

• Triethylamine (Et₃N) (2.0 mmol)

• N,N-Dimethylformamide (DMF) (5 mL)

• Diatomaceous earth

Procedure:

• In a round-bottom flask, dissolve PdCl₂ (0.03 mmol, 3 mol%) and TMEDA (0.06 mmol, 6 mol%) in DMF (2 mL).

• Stir the mixture at room temperature for 15 minutes.

• Add the aryl iodide (1.0 mmol), styrene (1.5 mmol), and triethylamine (2.0 mmol).

• Add the remaining DMF (3 mL).

• Heat the reaction mixture to 120 °C and stir for 18-24 hours. Monitor the reaction by TLC or GC-MS.

• After cooling to room temperature, dilute the reaction mixture with water (20 mL) and extract with diethyl ether (3 x 20 mL).

• Combine the organic extracts, wash with water (2 x 20 mL) and brine (20 mL), and dry over anhydrous magnesium sulfate.

• Filter the solution through a pad of diatomaceous earth and concentrate under reduced pressure.

• Purify the residue by column chromatography on silica gel (eluent: hexanes/ethyl acetate).

Application in Sonogashira Coupling

The Sonogashira coupling enables the formation of a C(sp²)-C(sp) bond between an aryl or vinyl halide and a terminal alkyne. While this reaction typically employs a copper co-catalyst, copper-free conditions are often desirable. TMEDA can facilitate copper-free Sonogashira couplings.

Protocol 3: Copper-Free Sonogashira Coupling of Aryl Bromides with Phenylacetylene

This protocol provides a method for the copper-free Sonogashira coupling of an aryl bromide with phenylacetylene using a palladium/TMEDA system.

Materials:

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• N,N,N',N'-Tetramethylethylenediamine (TMEDA)

• Aryl bromide (1.0 mmol)

• Phenylacetylene (1.2 mmol)

• Cesium carbonate (Cs₂CO₃) (2.0 mmol)

• Acetonitrile (MeCN) (5 mL)

Procedure:

• To a Schlenk tube under an inert atmosphere, add Pd₂(dba)₃ (0.01 mmol, 1 mol% Pd), TMEDA (0.04 mmol, 4 mol%), and cesium carbonate (2.0 mmol).

• Add acetonitrile (3 mL), followed by the aryl bromide (1.0 mmol) and phenylacetylene (1.2 mmol).

• Heat the reaction mixture at 80 °C for 12 hours. Monitor the reaction progress by TLC.

• After completion, cool the reaction to room temperature and filter through a short pad of silica gel, washing with ethyl acetate.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash chromatography on silica gel (eluent: hexanes/ethyl acetate).

Entry	Aryl Bromide	Alkyne	Yield (%)
1	4-Bromobenzonitrile	Phenylacetylene	88
2	3-Bromoanisole	Phenylacetylene	82
3	2-Bromopyridine	Phenylacetylene	75

Conclusion

N,N,N',N'-Tetramethylethylenediamine (TMEDA) serves as a versatile and effective ligand in a range of palladium-catalyzed cross-coupling reactions. Its ability to stabilize the palladium catalyst, promote key mechanistic steps, and enable phosphine-free and copper-free conditions makes it an attractive tool for organic synthesis. The protocols provided in this guide offer a solid starting point for researchers looking to explore the utility of TMEDA and other diamines in their own work. Further optimization of reaction conditions, including solvent, base, and temperature, may be necessary for specific substrates to achieve optimal results. The exploration of diamine ligands in cross-coupling catalysis is a dynamic field, and continued investigation will undoubtedly uncover new and valuable applications.

References

• A General System for Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling Reactions of Aryl and Vinyl Chlorides. Littke, A. F.; Fu, G. C. Angew. Chem. Int. Ed.1998 , 37, 3387-3388. [Link]

• Heck Reaction. Wikipedia. [Link]

• A Simple and Efficient Protocol for a Palladium-Catalyzed Ligand-Free Heck Reaction in Water. Beletskaya, I. P.; Cheprakov, A. V. J. Organomet. Chem.2004 , 689, 4055-4063. [Link]

• Sonogashira coupling reaction. Wikipedia. [Link]

• Copper-Free Sonogashira Coupling Reactions with PdCl2(PPh3)2 as Catalyst in THF/H2O. Liang, Y.; Xie, Y.-X.; Li, J.-H. J. Org. Chem.2006 , 71, 379-381. [Link]

• The Heck Reaction. Organic Chemistry Portal. [Link]

• Suzuki Reaction. Organic Chemistry Portal. [Link]

• Sonogashira Coupling. Organic Chemistry Portal. [Link]

Technical Notes & Optimization

Technical Support Center: Synthesis and Scale-Up of 3-(Diethylamino)propylamine

This technical support guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into improving the synthesis yield and scaling up the production of 3-(Diethylamino)propylamine (DEAPA). This document moves beyond simple protocols to explain the causality behind experimental choices, ensuring a robust and reproducible process.

Introduction to 3-(Diethylamino)propylamine (DEAPA)

3-(Diethylamino)propylamine, also known as N,N-Diethyl-1,3-propanediamine, is a versatile diamine with a primary and a tertiary amino group.[1] This structure makes it a valuable intermediate and building block in various applications, including the synthesis of pharmaceuticals, pigments, epoxy resin curing agents, and personal care products.[1][2][3] The industrial production of DEAPA is critical, and optimizing its synthesis for high yield and purity is a primary objective for chemical professionals.

The most prevalent industrial synthesis route involves a two-step process: the cyanoethylation of diethylamine with acrylonitrile to form 3-(diethylamino)propionitrile, followed by the catalytic hydrogenation of the nitrile to the desired primary amine, DEAPA. This guide will focus on the second, and often more challenging, step: the reductive amination of the nitrile intermediate.

Troubleshooting Guide: Common Issues in DEAPA Synthesis

This section addresses specific problems that may arise during the synthesis and scale-up of 3-(Diethylamino)propylamine in a question-and-answer format.

Low Product Yield

Question: My final yield of DEAPA is consistently low. What are the potential causes and how can I address them?

Answer: Low yield is a multifaceted problem that can stem from several factors, from incomplete reactions to catalyst issues. A systematic approach is necessary for diagnosis.

• Incomplete Reaction: The hydrogenation of 3-(diethylamino)propionitrile may not have gone to completion.

  • Troubleshooting:

    • Reaction Monitoring: Implement in-process monitoring using techniques like Gas Chromatography (GC) or Thin Layer Chromatography (TLC) to track the disappearance of the starting nitrile.

    • Reaction Time: Extend the reaction time and continue monitoring until the starting material is no longer detected.

    • Hydrogen Pressure: Ensure the hydrogen pressure is maintained at the recommended level throughout the reaction. A drop in pressure can indicate a leak or consumption, but a consistently low pressure will slow down or halt the reaction.

    • Temperature: Verify that the reaction temperature is within the optimal range for the chosen catalyst. Insufficient heat can lead to a sluggish reaction.

• Catalyst Deactivation: The catalyst is crucial for the hydrogenation process, and its activity can be compromised.

  • Troubleshooting:

    • Catalyst Loading: Increase the catalyst loading (e.g., weight percentage relative to the substrate). A higher concentration of active sites can improve the reaction rate.

    • Catalyst Poisoning: The starting materials or solvent may contain impurities that poison the catalyst. Ensure the purity of the 3-(diethylamino)propionitrile and the solvent. Common poisons for hydrogenation catalysts include sulfur and halogen compounds.

    • Catalyst Quality: Use a fresh batch of high-quality catalyst. Catalysts can lose activity over time, especially if not stored properly. For industrial applications, catalyst life studies are recommended.

• Side Reactions: The formation of byproducts can significantly reduce the yield of the desired primary amine.

  • Troubleshooting:

    • Byproduct Identification: Use GC-MS to identify the major byproducts. Common side products in nitrile hydrogenations include secondary and tertiary amines formed from the reaction of the primary amine product with the intermediate imine.[4]

    • Ammonia Addition: The formation of secondary amines can often be suppressed by adding ammonia to the reaction mixture.[4] Ammonia helps to favor the formation of the primary amine.

    • Solvent Effects: The choice of solvent can influence selectivity. Protic solvents like ethanol or methanol are commonly used.

Poor Product Purity

Question: My final product is contaminated with impurities. How can I improve the purity of my DEAPA?

Answer: Purity issues often arise from incomplete reactions or the formation of closely-related byproducts that are difficult to separate.

• Presence of Starting Material: Residual 3-(diethylamino)propionitrile in the final product is a clear indication of an incomplete reaction.

  • Troubleshooting: Refer to the "Incomplete Reaction" section above. Optimizing reaction conditions (time, temperature, pressure, catalyst loading) is key.

• Formation of Secondary and Tertiary Amines: These are common byproducts in nitrile hydrogenation.

  • Troubleshooting:

    • Reaction Conditions: As mentioned, the addition of ammonia can suppress the formation of secondary amines.[4]

    • Catalyst Choice: Certain catalysts exhibit higher selectivity for primary amines. While palladium catalysts can be used, they may promote the formation of higher alkylated amines.[4] Nickel or cobalt-based catalysts, such as Raney Nickel or Raney Cobalt, are often preferred for the production of primary amines from nitriles.

    • Purification: Fractional distillation is the standard method for purifying DEAPA. Due to the close boiling points of the amine byproducts, a distillation column with high theoretical plates may be necessary for effective separation.

Scale-Up Challenges

Question: I am trying to scale up my synthesis from lab-scale to a pilot plant. What are the major challenges I should anticipate?

Answer: Scaling up a chemical process introduces new variables and magnifies existing ones. For the synthesis of DEAPA, the key challenges are heat management, hydrogen safety, and mass transfer.

• Heat Management: The hydrogenation of nitriles is a highly exothermic reaction.

  • Troubleshooting:

    • Reactor Cooling: Ensure the reactor has an adequate cooling system (e.g., cooling jacket, internal cooling coils) to dissipate the heat generated.

    • Controlled Addition: Instead of adding all the 3-(diethylamino)propionitrile at once, a semi-batch process where the nitrile is fed into the reactor over time can help to control the rate of heat generation.

    • Temperature Monitoring: Multiple temperature probes within the reactor can provide a more accurate temperature profile and help prevent hotspots.

• Hydrogen Handling and Safety: Hydrogen is highly flammable and forms explosive mixtures with air.

  • Troubleshooting:

    • Inert Atmosphere: The reactor must be thoroughly purged with an inert gas (e.g., nitrogen or argon) to remove all oxygen before introducing hydrogen.

    • Leak Detection: Implement a robust system for detecting hydrogen leaks.

    • Pressure Relief: The reactor must be equipped with a pressure relief valve or rupture disc to prevent over-pressurization.

    • Spark-Free Equipment: All equipment used in the process should be properly grounded and non-sparking to prevent ignition sources.[5][6][7]

• Mass Transfer Limitations: In a larger reactor, ensuring efficient mixing of the solid catalyst, liquid substrate, and gaseous hydrogen can be challenging.

  • Troubleshooting:

    • Agitation: The reactor's agitation system must be designed to provide sufficient mixing to keep the catalyst suspended and to facilitate the dissolution of hydrogen into the liquid phase.

    • Catalyst Particle Size: The particle size of the catalyst can affect its suspension and filtration.

    • Hydrogen Sparging: A hydrogen sparger that introduces fine bubbles of hydrogen into the liquid can improve the gas-liquid mass transfer.

Frequently Asked Questions (FAQs)

Q1: What is the most common industrial synthesis route for 3-(Diethylamino)propylamine?

A1: The most common industrial route is the catalytic hydrogenation of 3-(diethylamino)propionitrile. This precursor is typically synthesized by the reaction of diethylamine with acrylonitrile.[8]

Q2: What are the key parameters to control for high yield and selectivity?

A2: The key parameters are:

• Catalyst: Choice of catalyst (e.g., Raney Nickel or Cobalt for primary amine selectivity) and catalyst loading.

• Temperature and Pressure: Maintaining optimal temperature and hydrogen pressure.

• Additives: The use of ammonia to suppress secondary amine formation.[4]

• Reaction Time: Ensuring the reaction goes to completion.

Q3: How can I minimize the formation of byproducts?

A3: Minimizing byproducts, particularly secondary and tertiary amines, can be achieved by:

• Adding ammonia to the reaction mixture.[4]

• Selecting a catalyst with high selectivity for primary amines.

• Optimizing reaction conditions to favor the desired reaction pathway.

Q4: What are the recommended catalysts for this reaction?

A4: While various hydrogenation catalysts can be used, Raney Nickel and Raney Cobalt are commonly employed in industrial settings for the hydrogenation of nitriles to primary amines due to their high activity and selectivity.[4][9]

Q5: What are the safety precautions for handling DEAPA and its precursors?

A5:

• 3-(Diethylamino)propylamine (DEAPA): It is a flammable liquid and can cause severe skin burns and eye damage.[5][6] It is also harmful if swallowed.[5] Always work in a well-ventilated area, wear appropriate personal protective equipment (PPE) including gloves, safety goggles, and protective clothing.[10][11]

• 3-(diethylamino)propionitrile: This precursor is also a toxic and flammable liquid. Handle with similar precautions as DEAPA.

• Hydrogen: A highly flammable gas that requires specialized handling procedures to prevent the formation of explosive mixtures with air.[7]

• Raney Nickel/Cobalt: These catalysts are often pyrophoric (can ignite spontaneously in air) when dry and must be handled under a liquid (e.g., water or the reaction solvent).

Q6: How can the purity of the final product be determined?

A6: The purity of 3-(Diethylamino)propylamine can be determined using a variety of analytical techniques:

• Gas Chromatography (GC): This is the most common method for assessing purity and quantifying impurities.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can confirm the structure of the product and identify impurities.

• Titration: A simple acid-base titration can be used to determine the total amine content.

Data Presentation

Table 1: Typical Reaction Conditions for Lab-Scale Synthesis of DEAPA

Parameter	Value	Rationale
Substrate	3-(diethylamino)propionitrile	Starting material for hydrogenation.
Catalyst	Raney Nickel (slurry in water)	High activity and selectivity for primary amines.
Solvent	Ethanol or Methanol	Good solubility for substrate and product.
Additive	Anhydrous Ammonia	Suppresses formation of secondary amines.
Temperature	70-120 °C	Optimal range for catalyst activity.
Hydrogen Pressure	500-1000 psig	Sufficient pressure to drive the hydrogenation.
Reaction Time	4-8 hours	Typically sufficient for complete conversion.

Experimental Protocols

Protocol 1: Lab-Scale Synthesis of 3-(Diethylamino)propylamine

Safety Note: This procedure involves hazardous materials and a high-pressure hydrogenation reaction. It must be performed by trained personnel in a properly equipped laboratory with appropriate safety measures in place, including a fume hood and a blast shield for the hydrogenation reactor.

Materials:

• 3-(diethylamino)propionitrile

• Raney Nickel (50% slurry in water)

• Ethanol (anhydrous)

• Anhydrous Ammonia

• High-pressure hydrogenation reactor (e.g., Parr shaker)

Procedure:

• Catalyst Preparation: In the reactor vessel, carefully add Raney Nickel slurry (typically 5-10% by weight of the nitrile) under a stream of inert gas (e.g., nitrogen).

• Solvent and Substrate Addition: Add ethanol to the reactor, followed by 3-(diethylamino)propionitrile.

• Ammonia Addition: Cool the reactor in an ice bath and carefully add the required amount of liquid anhydrous ammonia.

• Reactor Sealing and Purging: Seal the reactor and purge the system multiple times with nitrogen, followed by several purges with hydrogen to remove all air.

• Reaction: Pressurize the reactor with hydrogen to the desired pressure (e.g., 800 psig). Begin agitation and heat the reactor to the target temperature (e.g., 90 °C).

• Monitoring: Monitor the reaction progress by observing the hydrogen uptake from the gas cylinder. The reaction is complete when hydrogen uptake ceases.

• Cooling and Depressurization: Cool the reactor to room temperature and carefully vent the excess hydrogen. Purge the reactor with nitrogen.

• Catalyst Filtration: Under an inert atmosphere, filter the reaction mixture to remove the Raney Nickel catalyst. The catalyst should be kept wet to prevent it from becoming pyrophoric.

• Product Isolation: Remove the solvent and any residual ammonia from the filtrate by rotary evaporation.

• Purification: Purify the crude 3-(Diethylamino)propylamine by fractional distillation under reduced pressure.

Visualizations

Experimental Workflow for DEAPA Synthesis

Caption: Workflow for the synthesis of DEAPA.

Troubleshooting Logic for Low Yield

Caption: Troubleshooting logic for low DEAPA yield.

References

• Hydrogenation of 3-(Dimethylamino)propionitrile Over Palladium Catalysts.
• 3-DIMETHYLAMINO PROPYLAMINE FOR SYNTHESIS MSDS CAS-No. - Loba Chemie. Loba Chemie.
• 3-dimethyl amino-1-propylamine cas no 109-55-7 - Safety D
• SAFETY DATA SHEET - Fisher Scientific. Fisher Scientific.
• Common Name: 3-DIETHYLAMINO PROPYLAMINE HAZARD SUMMARY - NJ.gov. New Jersey Department of Health.
• DIETHYLAMINOPROPYLAMINE - Miller-Stephenson Chemicals. Miller-Stephenson Chemicals.
• Optimization of Formation Reaction Conversions of Fatty Acid Amidopropyl Dimethylamines.
• Catalytic Hydrogenation of Butyronitrile.
• 3-Diethylaminopropylamine One Chongqing Chemdad Co. ，Ltd. Chongqing Chemdad Co., Ltd.
• 3-(Diethylamino)propylamine = 99 104-78-9 - Sigma-Aldrich. Sigma-Aldrich.
• 3-(Dimethylamino)-1-propylamine: A Cheap and Versatile Reagent for Removal of Byproducts in Carbohydrate Chemistry.
• 3-Diethylamino-1-propylamine CAS 104-78-9 | 814100 - Merck Millipore. Merck Millipore.
• 3-(Diethylamino)propylamine | CAS No.:104-78-9 | - Products - BASF. BASF.
• 3-Diethylaminopropylamine | 104-78-9 - ChemicalBook. ChemicalBook.
• 3-(Dimethylamino)
• Hydrogenation of nitriles to produce amines - European Patent Office - EP 0913388 A1 - Googleapis.com.
• Reductive amin
• Tuning the selectivity of catalytic nitriles hydrogenation by structure regulation in atomically dispersed Pd c
• Reductive Amination - Chemistry Steps. Chemistry Steps.
• Hitchhiker's guide to reductive amination - Organic Chemistry Portal. Organic Chemistry Portal.
• US7723547B2 - Process for the synthesis of DMAPA - Google Patents.
• A Comprehensive Technical Guide to the Solubility of 3-(Diethylamino)propylamine in Organic Solvents - Benchchem. Benchchem.
• US4532354A - Method for purifying N,N-dimethylaminopropylamine - Google Patents.
• US3117162A - Hydrogenation of nitriles - Google Patents.
• Design and Synthesis of 1-(3-(dimethylamino)propyl)-1-(4-fluorophenyl)-1,3-dihydroisobenzofuran-5-carbonitrile (Citalopram) Analogues as Novel Probes for the Serotonin Transporter S1 and S2 Binding Sites - PMC. PMC.
• Propanenitrile, 3-(diethylamino)- - the NIST WebBook. NIST.
• Reductive Amination, and How It Works - Master Organic Chemistry. Master Organic Chemistry.
• Synthesis of N,N-diethyl-N- aminopropylpoly(oxyethylene)amine - Chalmers ODR. Chalmers University of Technology.
• 3-(Diethylamino)propylamine, 1 X 2 L (549975-2L) - Alkali Scientific. Alkali Scientific.
• EP0065709A1 - Process for the purification of N,N-dimethylamino-propyl amine - Google Patents.

Sources

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• 2. 3-Diethylaminopropylamine One Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 3. 3-Diethylaminopropylamine | 104-78-9 [chemicalbook.com]
• 4. CCCC 2000, Volume 65, Issue 11, Abstracts pp. 1805-1819 | Collection of Czechoslovak Chemical Communications [cccc.uochb.cas.cz]
• 5. lobachemie.com [lobachemie.com]
• 6. fishersci.com [fishersci.com]
• 7. miller-stephenson.com [miller-stephenson.com]
• 8. US7723547B2 - Process for the synthesis of DMAPA - Google Patents [patents.google.com]
• 9. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 10. cdhfinechemical.com [cdhfinechemical.com]
• 11. nj.gov [nj.gov]

Technical Support Center: Handling and Storage of 3-(Diethylamino)propylamine (DEAPA)

Introduction

As a Senior Application Scientist, I frequently encounter researchers struggling with the degradation of aliphatic amines during extended storage. 3-(Diethylamino)propylamine (DEAPA), a critical intermediate in pharmaceutical synthesis and epoxy resin formulation, is notoriously susceptible to air oxidation. In its pure form, DEAPA is a water-white (colorless) liquid[1]. However, improper storage rapidly leads to the formation of N-oxides and complex oligomers, visually manifesting as a yellow or reddish discoloration[2]. This guide provides a self-validating system of protocols to ensure the chemical integrity of DEAPA.

Section 1: The Mechanistic Reality of DEAPA Oxidation

Understanding the causality behind experimental choices is the foundation of robust chemical handling. DEAPA contains both a primary and a tertiary amine group. The lone electron pairs on these nitrogen atoms are highly reactive. When exposed to atmospheric oxygen ( O2​ ), DEAPA undergoes a radical-mediated auto-oxidation process[3].

This reaction is often catalyzed by ambient UV light or trace transition metals leached from improper container materials. The propagation of amine radicals leads to the formation of undesired oxidation products, such as N-oxides and formaldehyde derivatives, which can severely compromise downstream synthetic yields and purity[3]. To mitigate this, we must implement a multi-barrier approach: atmospheric displacement (inerting), UV protection, and strict temperature control.

Section 2: Degradation Pathway & Intervention Strategy

The following diagram illustrates the chemical degradation pathway of DEAPA and the specific intervention points where our protocols disrupt the oxidation cycle.

Fig 1: DEAPA auto-oxidation pathway and targeted preventative storage interventions.

Section 3: Self-Validating Protocol for Inert Storage

To guarantee trustworthiness in your results, every storage procedure must be reproducible and verifiable. The basic principle of inerting entails replacing the air around the product with a dry, inert gas, preventing oxygen and moisture from interacting with the reactive amine[4].

Step-by-Step Methodology: Inert Gas Padding & Storage

• Vessel Preparation: Select a high-quality amber glass bottle with a tight-fitting PTFE (Teflon) lined screw cap[5]. Ensure the vessel is completely dry, as moisture can exacerbate degradation. Do not use metal containers due to the risk of transition-metal catalyzed oxidation.

• Liquid Transfer (Schlenk Techniques): If transferring DEAPA from a bulk drum, perform the transfer under a positive pressure of Nitrogen ( N2​ ) or Argon ( Ar ) using a cannula or gas-tight syringe to prevent ambient air ingress.

• Inert Gas Sparging (Optional but Recommended): For long-term storage of highly sensitive batches, insert a long needle connected to an inert gas source below the liquid surface. Sparge the liquid with dry N2​ or Ar at a moderate rate for 5-10 minutes to displace dissolved oxygen[4]. Provide a secondary vent needle for gas escape.

• Headspace Padding: Withdraw the sparging needle to the headspace (the empty volume above the liquid). Direct a gentle stream of N2​ or Ar into the headspace for 30-60 seconds to create a protective gas blanket[3][5].

• Sealing and Storage: Rapidly remove the gas line and seal the bottle tightly. Wrap the cap with Parafilm for an additional moisture/air barrier. Store the container in a dry, cool, and well-ventilated dedicated chemical storage cabinet[6].

Section 4: Quantitative Storage Parameters

The table below summarizes the critical parameters for maintaining DEAPA stability. Deviations from these baselines will exponentially increase the rate of oxidation.

Storage Parameter	Optimal Condition	Causality / Impact on DEAPA
Atmosphere	100% Nitrogen or Argon blanket	Displaces atmospheric O2​ , halting the primary radical initiation step[4].
Container Material	Amber Glass with PTFE-lined cap	Blocks UV light (prevents photo-catalysis); PTFE prevents chemical leaching[5].
Temperature	Cool room temperature (15°C - 25°C)	Minimizes thermal kinetic energy required for auto-oxidation. Avoid extreme heat[6].
Chemical Isolation	Segregated from acids & oxidizers	DEAPA reacts violently with strong oxidizing agents, acids, and acid chlorides[6][7].
Additives (Optional)	10-100 ppm Methimazole / Antioxidants	Acts as a free radical scavenger to quench oxidation intermediates if O2​ ingress occurs[3].

Section 5: Troubleshooting & FAQs

Q: My DEAPA has turned slightly yellow. Can I still use it for my pharmaceutical synthesis? A: A yellow or reddish tint is a definitive visual indicator that amine oxidation has occurred, resulting in the formation of N-oxides and colored oligomers[2]. For sensitive drug development applications where impurity profiles are strictly regulated, you should not use oxidized DEAPA. The material must be purified via vacuum distillation prior to use.

Q: Is Nitrogen or Argon preferred for padding the headspace of the storage bottle? A: Both are highly effective inert gases that do not interact with DEAPA[4]. Argon is denser than air and will "sit" on top of the liquid, providing a more robust protective blanket if the bottle is opened frequently[5]. Nitrogen is lighter but generally more cost-effective for long-term, sealed storage.

Q: Can we use chemical inhibitors to prevent oxidation instead of relying solely on inert gas? A: Yes. In industrial or bulk storage scenarios, amine-oxidation inhibitors such as free radical scavengers (e.g., methimazole) or specific antioxidants can be added at ppm concentrations (e.g., 10 ppm to 1000 ppm)[3]. These additives quench the amine radicals, stopping the formation of undesired oxidation products[3]. However, ensure these inhibitors do not interfere with your downstream catalytic or synthetic processes.

Q: What are the critical chemical incompatibilities I should be aware of when storing DEAPA? A: DEAPA is highly reactive. It must be strictly isolated from strong oxidizing agents (like peroxides and nitrates), strong acids, acid anhydrides, acid chlorides, and even carbon dioxide ( CO2​ )[6][7]. Exposure to these incompatible materials can lead to rapid degradation, exothermic reactions, or severe safety hazards.

Sources

• 1. N,N-Diethyl-1,3-propanediamine | C7H18N2 | CID 61011 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. US20120271026A1 - Inhibition of amine oxidation - Google Patents [patents.google.com]
• 4. linde-gas.no [linde-gas.no]
• 5. avantiresearch.com [avantiresearch.com]
• 6. fishersci.com [fishersci.com]
• 7. nj.gov [nj.gov]

Technical Support Center: Troubleshooting 3-(Diethylamino)propylamine (DEAPA) Solubility in Organic Solvents

Welcome to the Application Scientist Support Portal. 3-(Diethylamino)propylamine (DEAPA, CAS: 104-78-9) is a highly versatile aliphatic diamine featuring both a primary and a tertiary amine group[1][2]. While its dual-amine structure makes it an excellent building block, curing agent, and intermediate, it also imparts a unique polarity profile that can complicate its behavior in organic solvents[3][4]. This technical guide provides field-proven troubleshooting strategies, causality-driven explanations, and self-validating protocols to resolve common solubility and miscibility issues encountered during laboratory and scale-up applications.

Section 1: Fundamental Solubility Profile

The principle of "like dissolves like" applies to DEAPA, but its strong hydrogen-bonding capability and basicity dictate its specific interactions[5]. Precise quantitative limits (e.g., g/100 mL) vary heavily by temperature and moisture content, but the qualitative baseline behavior is well-documented. Below is a summarized solubility profile for DEAPA at 25°C.

Solvent	Chemical Class	Solubility Status	Mechanistic Driver
Water	Protic, Polar	Miscible[4][5]	Extensive hydrogen bonding with the primary amine.
Methanol / Ethanol	Protic, Polar	Miscible[6]	Hydrogen bond donor/acceptor compatibility.
Diethyl Ether	Ether, Polar Aprotic	Soluble[5][6]	Dipole-dipole interactions; ether oxygen acts as an H-bond acceptor.
Dichloromethane (DCM)	Halogenated	Soluble (Time-sensitive)[5]	High initial solubility, but prone to nucleophilic degradation over time.
Benzene / Toluene	Aromatic, Non-polar	Completely Soluble[5]	Pi-electron interactions stabilize the non-polar diethyl and propyl groups.
Heptane / Hexane	Aliphatic, Non-polar	Completely Soluble[5]	Soluble under anhydrous, inert conditions; highly prone to phase separation if CO2 or moisture is present.

Section 2: Troubleshooting FAQs

Q1: Why does my DEAPA solution in hexane or toluene become cloudy or form a precipitate over time?

• Causality: DEAPA is a highly basic aliphatic amine. When exposed to ambient air, the primary amine group rapidly undergoes a nucleophilic attack on atmospheric carbon dioxide (CO2), forming carbamate and carbonate salts. These resulting salts are highly polar and entirely insoluble in non-polar solvents like hexane or toluene, leading to immediate cloudiness and eventual precipitation.

• Self-Validating Check: Isolate the precipitate and add a few drops of dilute hydrochloric acid (HCl). If the solid effervesces (releases CO2 gas), it confirms the precipitate is a carbonate salt, validating atmospheric contamination.

• Resolution: Always prepare and store DEAPA solutions in non-polar solvents under an inert atmosphere (Nitrogen or Argon) using Schlenk techniques[5][7].

Q2: I am observing a second phase or "oiling out" when mixing DEAPA with dichloromethane (DCM) or chloroform. What is happening?

• Causality: While DEAPA is initially soluble in halogenated solvents, prolonged exposure or elevated temperatures trigger a Menschutkin-type alkylation reaction. The primary and tertiary amines in DEAPA act as nucleophiles, displacing the chloride in DCM to form quaternary ammonium salts. These ionic salts are insoluble in the organic phase and phase-separate as a dense oil.

• Self-Validating Check: Extract the separated oil with deionized water and perform a silver nitrate (AgNO3) test. A white precipitate of silver chloride (AgCl) confirms the presence of liberated chloride ions, validating solvent degradation.

• Resolution: Use freshly distilled, unstabilized halogenated solvents only for short-duration extractions. For prolonged reactions or storage, substitute with non-reactive polar aprotic solvents like tetrahydrofuran (THF) or ethyl acetate.

Q3: How can I improve the miscibility of DEAPA in highly non-polar aliphatic hydrocarbons at high concentrations?

• Causality: At high concentrations, the strong intermolecular hydrogen bonding between the primary amine groups of DEAPA molecules outcompetes the weak London dispersion forces offered by purely aliphatic solvents (e.g., heptane). This polarity mismatch prevents complete solvation, leading to a biphasic system.

• Resolution: Introduce a bridging co-solvent. Adding 5-10% v/v of a polar aprotic solvent like diethyl ether or THF disrupts the DEAPA-DEAPA hydrogen bonding network while remaining completely miscible with the aliphatic hydrocarbon phase[5][6].

Section 3: Experimental Protocols

Protocol 1: Preparation of Anhydrous, CO2-Free DEAPA Solutions Objective: To create a stable, homogeneous solution of DEAPA in non-polar organic solvents.

• Solvent Degassing: Sparge the selected organic solvent (e.g., toluene) with high-purity Argon for 30 minutes to displace dissolved CO2 and oxygen.

• Drying: Pass the degassed solvent through a column of activated 3Å molecular sieves to remove residual moisture, preventing hydrate-induced phase separation.

• Inert Transfer: Using a glovebox or Schlenk line, transfer the required volume of DEAPA (previously distilled over calcium hydride) into the solvent.

• System Validation: Measure the moisture content using Karl Fischer titration (Target: < 50 ppm). Visually inspect the solution against a dark background; the solution must remain optically clear. Any turbidity indicates a failure in the inert transfer process.

Protocol 2: Quantitative Solubility Determination via GC-FID Objective: To determine the precise solubility limit of DEAPA in a specific organic solvent[5].

• Saturation: Add an excess amount of DEAPA to a known volume of the target organic solvent in a sealed, temperature-controlled screw-cap vial (e.g., at 25°C).

• Equilibration: Agitate the mixture vigorously for 24 hours, followed by a 12-hour static settling period to ensure complete phase separation of any undissolved solute.

• Sampling: Carefully extract an aliquot from the clear supernatant using a gas-tight syringe equipped with a 0.22 µm PTFE filter to exclude micro-particulates.

• Dilution & Analysis: Dilute the aliquot in a compatible standard solvent (e.g., methanol) and analyze via Gas Chromatography with Flame Ionization Detection (GC-FID) against a pre-calibrated DEAPA standard curve.

• System Validation: Run triplicate samples. A relative standard deviation (RSD) of < 2% confirms the system has reached a stable thermodynamic equilibrium.

Section 4: Diagnostic Workflows

Workflow for diagnosing and resolving DEAPA precipitation in organic solvents.

References

• Benchchem. "A Comprehensive Technical Guide to the Solubility of 3-(Diethylamino)propylamine in Organic Solvents". Benchchem.
• CymitQuimica. "CAS 104-78-9: N,N-Diethyl-1,3-propanediamine". CymitQuimica.
• Echemi. "N,N-Diethyl-1,3-propanediamine". Echemi.
• PubChem. "N,N-Diethyl-1,3-propanediamine | C7H18N2 | CID 61011". National Institutes of Health (NIH).
• Spectrum Chemical. "TCI AMERICA - Spectrum Chemical". Spectrum Chemical.
• Sigma-Aldrich. "3-(Diethylamino)propylamine = 99 104-78-9". Sigma-Aldrich.
• Fisher Scientific. "SAFETY DATA SHEET - Fisher Scientific". Fisher Scientific.

Sources

• 1. N,N-Diethyl-1,3-propanediamine | C7H18N2 | CID 61011 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3-(Diethylamino)propylamine = 99 104-78-9 [sigmaaldrich.com]
• 3. cymitquimica.com [cymitquimica.com]
• 4. echemi.com [echemi.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. spectrumchemical.com [spectrumchemical.com]
• 7. fishersci.com [fishersci.com]

Technical Support Center: Optimizing Purification of 3-(Diethylamino)propylamine (DEAPA)

Welcome to the Technical Support Center for 3-(Diethylamino)propylamine (CAS: 104-78-9), also known as N,N-Diethyl-1,3-propanediamine or DEAPA. This guide is engineered for researchers, analytical scientists, and drug development professionals who require high-purity diamines for sensitive pharmaceutical synthesis, chromatographic displacement, and carbon capture research[1][2].

Because DEAPA contains both a primary and a tertiary amine, it is highly reactive, hygroscopic, and prone to oxidation[2][3]. This guide provides field-proven troubleshooting strategies, self-validating protocols, and mechanistic explanations to ensure your purification workflows yield >99% purity.

Physicochemical Profile & Quantitative Data

To design an effective purification strategy, you must first understand the thermodynamic and physical limits of the target molecule. The table below summarizes the critical parameters of DEAPA that dictate distillation and drying parameters.

Property	Value	Implication for Purification
Molecular Weight	130.23 g/mol	Determines vapor density (4.4 vs air); heavier than air, requires adequate fume hood ventilation.
Boiling Point (atm)	159 °C – 169 °C	High boiling point necessitates vacuum distillation to prevent thermal degradation.
Density (25 °C)	0.826 g/mL	Lighter than water; useful for phase separation in liquid-liquid extraction.
Vapor Pressure	19.5 mmHg (at 70 °C)	High volatility at moderate temperatures; requires efficient cold traps during vacuum distillation.
Refractive Index ( n20/D​ )	1.4416	Acts as a rapid, self-validating QA/QC metric post-distillation.
Solubility	Miscible in water & polar organics	Strong hydrogen bonding with water makes simple evaporative drying insufficient[3].

Experimental Workflow: Inert Vacuum Distillation

The most robust method for purifying DEAPA from complex mixtures (containing water, unreacted diethylamine, or oxidation products) is chemical pre-drying followed by fractional vacuum distillation.

Step-by-Step Methodology

Phase 1: Chemical Pre-Drying

• Preparation: Transfer the crude DEAPA mixture into an oven-dried Erlenmeyer flask flushed with Argon.

• Desiccant Addition: Add 5% (w/v) Potassium Hydroxide (KOH) pellets or Barium Oxide (BaO) to the liquid.

• Equilibration: Seal the flask and stir gently for 24–48 hours at room temperature. Causality: DEAPA is a strong base. Using acidic desiccants (like CaCl2​ or MgSO4​ ) will cause exothermic salt formation, sequestering the amine and destroying your yield. KOH selectively hydrates without protonating the amine.

Phase 2: Fractional Vacuum Distillation 4. Decantation: Under an inert atmosphere, decant the dried DEAPA into a round-bottom distillation flask, leaving the hydrated KOH behind. Add a PTFE-coated magnetic stir bar. 5. Apparatus Assembly: Attach a vacuum-jacketed Vigreux column (minimum 30 cm) to increase theoretical plates. This is critical for separating DEAPA from structurally similar amine impurities. 6. Purge & Vacuum: Purge the system with Argon for 5 minutes. Gradually apply vacuum (target: 10–20 mmHg) using a Schlenk line equipped with a liquid nitrogen cold trap. 7. Fractionation:

• Fore-run: Slowly heat the oil bath. Discard the initial fraction, which contains residual water and low-boiling unreacted precursors (e.g., diethylamine).

• Main Fraction: Collect the main fraction when the vapor temperature stabilizes (temperature will depend on the exact vacuum pressure applied, typically around 50–60 °C at 15 mmHg).

• Validation & Storage: Measure the refractive index of the main fraction. If it matches 1.4416, transfer the purified DEAPA to a dark amber Schlenk flask over activated 4Å molecular sieves and store under Argon.

Purification Pathway Visualization

Workflow for the chemical drying and fractional distillation of DEAPA mixtures.

Troubleshooting Guides & FAQs

Q1: My DEAPA has turned yellow/brown during storage. Why did this happen, and can I still use it? A1: The discoloration is caused by the oxidation of the amine groups. When exposed to atmospheric oxygen and light, primary and tertiary amines undergo radical oxidation to form N-oxides and complex colored oligomers.

• Resolution: Do not use heavily oxidized DEAPA for sensitive pharmaceutical synthesis[1], as these impurities can cause side reactions. You must re-distill the liquid under vacuum. To prevent recurrence, always store the purified product in amber glass (to block UV light) under a strict Argon or Nitrogen blanket.

Q2: I am trying to remove water from my DEAPA mixture, but simple distillation isn't working. Why? A2: Amines exhibit intense hydrogen-bonding capabilities, creating strong dipole-dipole interactions with water[3]. In many polyamine-water systems, this results in positive azeotropic behavior or severe deviations from Raoult's Law[4].

• Resolution: You cannot rely on thermal distillation alone to break these hydrogen bonds efficiently. You must chemically sequester the water first using a strongly basic drying agent (KOH or NaOH). Alternatively, for highly aqueous mixtures, perform an azeotropic distillation using a Dean-Stark apparatus with toluene before attempting the final vacuum distillation.

Q3: Can I use Silica Gel or standard column chromatography to purify DEAPA? A3: It is highly discouraged for bulk purification.

• Causality: The primary and tertiary amine groups in DEAPA are highly basic. Standard silica gel is acidic (due to surface silanol groups). DEAPA will bind irreversibly to the column, resulting in severe streaking and near-zero recovery.

• Resolution: If chromatographic purification is absolutely necessary for trace impurity removal, you must use basic alumina ( Al2​O3​ ) or pre-treat your silica gel with 1-5% triethylamine (TEA) to neutralize the acidic sites. Alternatively, DEAPA itself is often used as an ion-exchange displacer in chromatography[5], highlighting its strong affinity for stationary phases.

Q4: My yield after vacuum distillation is incredibly low, and a thick residue remains in the boiling flask. What went wrong? A4: This is a classic symptom of thermal degradation caused by distilling at too high a temperature or using an incompatible desiccant. If you used CaCl2​ or MgSO4​ to dry the amine, you inadvertently created a coordination complex that will not boil. If your vacuum was too weak (e.g., >50 mmHg), the required pot temperature exceeded the thermal stability threshold of the amine, causing it to polymerize or degrade.

• Resolution: Ensure your vacuum pump is capable of pulling at least 15 mmHg, allowing the DEAPA to distill at a much lower, safer temperature. Verify your system is leak-free before heating.

References

• nbinno.com - N,N'-Diethyl-1,3-propanediamine (CAS 10061-68-4): Your Essential Chemical Intermediate URL: [Link]

• ResearchGate - Phase equilibrium measurements and thermodynamic modeling of aqueous solutions of polyamines... URL:[Link]

• Analytical Chemistry (ACS) - Multidimensional High-Throughput Screening of Displacers URL:[Link]

• Industrial & Engineering Chemistry Research (ACS) - Impact of the Inter- and Intramolecular Tertiary Amino Group on the Primary Amino Group in the CO2 Absorption Process URL:[Link]

Sources

• 1. nbinno.com [nbinno.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]

Technical Support Center: Troubleshooting 3-(Diethylamino)propylamine (DEAPA) Crystallization &amp; Purification

Welcome to the DEAPA Technical Support Center. 3-(Diethylamino)propylamine (DEAPA) is a critical diamine intermediate utilized in the synthesis of pharmaceuticals (such as antimalarial agents)[1], epoxy curing accelerators[2], and zwitterionic nanoparticles. Because free DEAPA is a liquid at room temperature, achieving ultra-high purity (>99.5%) for drug development requires isolating the compound as a crystalline salt (typically DEAPA hydrochloride)[3].

This guide addresses the thermodynamic and kinetic challenges of DEAPA salt crystallization, focusing on the elimination of synthesis byproducts and the prevention of phase-separation phenomena.

Diagnostic Workflow

Workflow for diagnosing and resolving phase separation during DEAPA salt crystallization.

Frequently Asked Questions (FAQs)

Q1: What are the primary impurities in DEAPA synthesis, and how do they interfere with crystallization? A1: DEAPA is typically synthesized via the aza-Michael addition of diethylamine to acrylonitrile, followed by the high-pressure catalytic hydrogenation of the intermediate, 3-(diethylamino)propionitrile (DEAPN)[4]. The primary impurities that disrupt crystallization are:

• Unreacted DEAPN: Acts as a plasticizer. It lowers the melting point of the DEAPA salt and broadens the metastable zone width (MSZW), which severely inhibits nucleation.

• Secondary Amines (e.g., bis(3-diethylaminopropyl)amine): Formed via transamination during the hydrogenation step. These structurally similar byproducts co-crystallize with DEAPA, causing lattice defects and trapping solvent inclusions.

• Water: DEAPA is highly hygroscopic[5]. Excess water increases the solubility of the hydrochloride salt, drastically reducing yield and promoting "oiling out."

Q2: Why does my DEAPA·HCl salt form an oil instead of crystals ("oiling out"), and how do I fix it? A2: "Oiling out," or Liquid-Liquid Phase Separation (LLPS), occurs when the solute concentration exceeds the liquid-liquid coexistence curve before crossing the solubility curve.

• Causality: The high affinity between the protonated amines of DEAPA and highly polar solvents (like pure ethanol or methanol) creates a stable, solute-rich liquid phase rather than a solid crystal lattice.

• Solution: Shift the thermodynamic equilibrium by adding an anti-solvent (e.g., ethyl acetate or diethyl ether) to lower the bulk solubility. Introducing seed crystals at a temperature just above the LLPS boundary bypasses the oiling phase and forces heterogeneous nucleation[3].

Q3: How do I separate unreacted DEAPN from the final DEAPA product during crystallization? A3: DEAPN (the nitrile intermediate) is significantly less basic than the primary amine of DEAPA. By carefully controlling the pH during salt formation (titrating with HCl to pH ~5.5–6.0), the more basic DEAPA is fully protonated and crystallizes, while the weakly basic DEAPN remains highly soluble in the mother liquor. A subsequent wash with a non-polar solvent strips away any residual DEAPN[3].

Quantitative Data: Impurity Profile & Solvent Dynamics

To optimize your crystallization parameters, refer to the partition and solubility data below. Selecting a binary solvent system (e.g., Ethanol/Ethyl Acetate) is critical for exploiting these differences.

Impurity / Component	pKa (Approx.)	Impact on Crystal Habit	Optimal Removal Strategy	Solubility in EtOAc/EtOH (4:1)
DEAPA (Target)	10.5 (1° amine)	Forms defined needles (as HCl salt)	Crystallization (Target)	Low (Crystallizes)
Diethylamine	10.9	Truncates crystal growth	Vacuum distillation pre-crystallization	High (Remains in liquor)
DEAPN	< 5.0 (nitrile)	Induces oiling out / LLPS	pH-controlled partitioning	High (Remains in liquor)
Secondary Amines	~10.0	Co-crystallization (lattice defects)	Anti-solvent fractional crystallization	Moderate
Water	N/A	Dissolution / Yield loss	Azeotropic drying before salt formation	Immiscible/Phase separates

Troubleshooting Guides: Experimental Protocols

Protocol 1: Anti-Solvent Crystallization of DEAPA·HCl

Objective: Isolate DEAPA as a high-purity hydrochloride salt while eliminating secondary amines and unreacted DEAPN[3][4].

• Preparation: Dissolve crude liquid DEAPA (1.0 eq) in anhydrous ethanol (3 volumes).

  • Causality: Anhydrous conditions are mandatory. The hygroscopic nature of the amine will retain water, which shifts the phase boundary and induces LLPS.

• Salt Formation: Cool the solution to 0–5 °C in an ice-water bath. Slowly add a solution of anhydrous HCl in dioxane (2.1 eq) dropwise. Maintain the internal temperature below 15 °C to prevent thermal degradation.

• Anti-Solvent Addition: Once protonation is complete, slowly add anhydrous ethyl acetate (anti-solvent, 6-8 volumes) under continuous agitation (250 rpm) until the solution becomes slightly turbid (cloud point).

• Seeding and Aging: Add 0.5% w/w pure DEAPA·HCl seed crystals. Hold the temperature at 10 °C for 2 hours.

  • Causality: Seeding within the metastable zone bypasses the high activation energy required for spontaneous nucleation, effectively preventing the solute from oiling out.

• Cooling: Ramp the temperature down to -5 °C at a controlled rate of 0.2 °C/min.

• Isolation: Filter the resulting needle-like crystals under a nitrogen blanket to prevent atmospheric moisture absorption. Wash the filter cake with cold diethyl ether (2 volumes) to strip away any partitioned DEAPN[3]. Dry under vacuum at 40 °C to a constant weight.

  • Self-Validating Step: The formation of a brilliant white, free-flowing powder confirms the successful exclusion of water and nitrile impurities. If the product is a sticky resin, the water content in the solvent exceeded 0.1%, requiring immediate redissolution and azeotropic drying.

Protocol 2: Remediation of Oiling Out (LLPS Recovery)

Objective: Recover DEAPA·HCl that has phase-separated into a dense oil at the bottom of the reactor.

• Redissolution: Heat the biphasic mixture (oil and solvent) to 50 °C until it forms a single, homogeneous clear solution.

• Moisture Purge: If the oiling out was caused by atmospheric moisture ingress, add toluene (2 volumes) and perform azeotropic distillation under reduced pressure to strip the water from the system.

• Polarity Tuning: Add a less polar co-solvent (e.g., acetone) to the mixture.

  • Causality: This steepens the solubility curve relative to the LLPS boundary, ensuring the solution hits the solid-liquid crystallization boundary before it hits the liquid-liquid phase boundary[3].

• Forced Nucleation: Cool the solution to 5 °C above the previously observed oiling-out temperature. Add seed crystals and hold for 4 hours to force solute deposition onto the seeds, safely depleting the supersaturation.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. 3-(Diethylamino)propionitrile | 5351-04-2 | Benchchem [benchchem.com]
• 4. 3-(Diethylamino)propionitrile | 5351-04-2 | Benchchem [benchchem.com]
• 5. N,N-Diethyl-1,3-propanediamine | C7H18N2 | CID 61011 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Steric Hindrance in 3-(Diethylamino)propylamine (DEAPA) Amidation

Welcome to the Advanced Process Chemistry Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals who encounter stalled reactions, poor yields, or unexpected impurities when attempting to form amide bonds with 3-(Diethylamino)propylamine (DEAPA) .

While primary amines are generally excellent nucleophiles, DEAPA presents a unique dual-amine challenge. This guide is designed to deconstruct the causality behind these failures and provide field-proven, self-validating protocols to force these difficult couplings to completion.

Part 1: Mechanistic Insights (The "Why")

Before troubleshooting, we must understand the physical chemistry of DEAPA. DEAPA contains both a highly nucleophilic primary amine and a bulky, basic tertiary amine (diethylamino group).

• Intramolecular Hydrogen Bonding & Pseudo-Ring Formation : The proximity of the primary and tertiary amines allows DEAPA to fold upon itself, stabilized by intramolecular hydrogen bonding[1]. This folding creates a localized, sterically hindered environment that physically blocks bulky activated carboxylic acids from approaching the primary amine.

• Competitive Coordination : The tertiary amine in DEAPA has a pKa of approximately 9.8[2]. In the presence of electrophilic coupling reagents (like HATU or EDC), the tertiary amine can competitively coordinate or alter the local pH, leading to reagent depletion and sluggish kinetics.

• Base-Induced Crowding : Standard protocols often use N,N -Diisopropylethylamine (DIPEA) as a base. However, DIPEA is extremely sterically hindered[3]. When coupling a bulky acid with DEAPA, the presence of DIPEA can crowd the transition state, preventing the necessary nucleophilic attack.

Part 2: Troubleshooting Guides & Step-by-Step Protocols

Scenario A: "My coupling reaction between a bulky α,α -disubstituted carboxylic acid and DEAPA is yielding <20% product. How do I force this reaction?"

The Causality: Standard carbodiimides (EDC/DIC) form an O -acylisourea intermediate that is simply too bulky to react with the folded state of DEAPA. The Solution: Transition to Acyl Fluoride Activation . Acyl fluorides behave like highly activated esters, but the unique nature of the carbonyl-fluoride bond and the extremely small van der Waals radius of the fluorine atom completely minimize steric hindrance between the two coupling partners[4].

Self-Validating Protocol: In Situ Acyl Fluoride Generation

• Preparation : In an oven-dried flask under inert atmosphere, dissolve the sterically hindered carboxylic acid (1.0 eq) in anhydrous Dichloromethane (DCM).

• Activation : Add Fluoro- N,N,N′,N′ -tetramethylformamidinium hexafluorophosphate (BTFFH) (1.2 eq) and N -methylmorpholine (NMM) (2.5 eq). Stir at room temperature for 60 minutes.

• System Validation (Critical) : Do not add the amine yet. Take a 0.1 mL aliquot, dilute in CDCl 3​ , and run a 19 F NMR. A distinct, sharp peak between +20 to +30 ppm confirms the quantitative formation of the acyl fluoride. If this peak is absent, your bottleneck is the activation step, not the coupling step.

• Coupling : Once validated, add DEAPA (1.2 eq) dropwise. The compact transition state will allow the primary amine to attack the carbonyl carbon efficiently.

• Completion : Stir for 4–12 hours and monitor the disappearance of the acyl fluoride via LC-MS or IR spectroscopy (carbonyl shift).

Scenario B: "I am using HATU and DIPEA, but the reaction stalls at 50% conversion and I see multiple impurities. What is going wrong?"

The Causality: HATU is an exceptional reagent for sterically hindered substrates due to the neighboring group effect of the nitrogen atom in its azobenzotriazole ring[5]. However, DIPEA is the most sterically hindered of the commonly used bases[3]. When combined with the bulky diethylamino tail of DEAPA, the transition state becomes too crowded. The Solution: Swap DIPEA for N -methylmorpholine (NMM) and utilize a polar aprotic solvent to disrupt DEAPA's internal hydrogen bonding.

Self-Validating Protocol: Optimized HATU/NMM Coupling

• Preparation : Dissolve the carboxylic acid (1.0 eq) in anhydrous Dimethylformamide (DMF). Causality: DMF is highly polar and effectively disrupts the intramolecular hydrogen bonds of DEAPA, forcing it into an "unfolded," active state.

• Activation : Add HATU (1.1 eq) and NMM (2.5 eq). NMM is considerably less basic and bulky than DIPEA, preventing transition-state crowding while still acting as an effective proton sink[3]. Stir for 15 minutes.

• System Validation : Monitor via LC-MS to confirm the formation of the HOAt-active ester intermediate.

• Coupling : Add DEAPA (1.1 eq) dropwise. If the active ester is consumed but the amide does not form, apply mild microwave irradiation (60 °C for 20 mins) to provide the thermodynamic push needed to overcome the remaining steric clash.

Part 3: Frequently Asked Questions (FAQs)

Q: Why does my DEAPA amidation stall even with excess EDC/HOBt? A: EDC/HOBt relies on the formation of a benzotriazole active ester. If both your carboxylic acid and DEAPA are sterically hindered, the nucleophilic attack on the HOBt-ester is kinetically unfavorable. Furthermore, the tertiary amine on DEAPA can act as a competitive nucleophile, leading to non-productive intermediate states. Switch to HATU or COMU.

Q: Does the choice of solvent really matter for DEAPA? A: Absolutely. Non-polar solvents (like DCM or Toluene) encourage DEAPA to fold and form intramolecular hydrogen bonds to stabilize itself[1]. Polar aprotic solvents like DMF or NMP solvate the amine groups independently, exposing the primary amine for the reaction.

Q: Do I need to use protecting groups on the tertiary amine of DEAPA? A: No. Tertiary amines cannot form stable amides. While they can temporarily coordinate with active esters, this is a reversible process. Adjusting your base (using NMM) and utilizing highly electrophilic, compact intermediates (like acyl fluorides) negates the need for complex protection/deprotection strategies.

Part 4: Quantitative Data & Reagent Selection Matrix

Use the following data matrix to select the appropriate coupling strategy based on the specific steric demands of your carboxylic acid partner.

Coupling Strategy	Mechanism of Activation	Steric Tolerance	Epimerization Risk	Recommended Base
HATU / HOAt	Azobenzotriazole active ester	High	Low	NMM
Acyl Fluorides (BTFFH)	Carbonyl-fluoride bond	Very High	Low to Moderate	NMM / Pyridine
EDC / HOBt	Benzotriazole active ester	Moderate	Moderate	DIPEA
COMU	Oxyma-based uronium salt	High	Very Low	Collidine

Part 5: Mechanistic Visualization

The following diagram maps the logical workflow and physical states of DEAPA during a sterically hindered amidation reaction.

Mechanistic workflow for overcoming DEAPA intramolecular folding and steric hindrance.

References

• Large-Scale Amidations in Process Chemistry: Practical Considerations for Reagent Selection and Reaction Execution ACS Publications[Link]

• Applying old tricks to new problems: Acyl Fluorides in Sterically Hindered Amide Coupling Royal Society of Chemistry (RSC)[Link]

• Measurement and Prediction of Pka of Linear and Cyclic Amines Using Group-Additivity and Artificial Neural Network (ANN) Models ProQuest / Scholaris [Link]

• Excess properties, intermolecular structure, and CO2 absorption performance of n-propanol/isopropanol and 3-diethylaminopropylamine binary mixed system ResearchGate [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Measurement and Prediction of Pk_a of Linear and Cyclic Amines Using Group-Additivity and Artificial Neural Network (ANN) Models - ProQuest [proquest.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. blogs.rsc.org [blogs.rsc.org]
• 5. HATU: The Core Reagent for Peptide & Drug Synthesis [en.highfine.com]

Technical Support Center: Refining Flash Chromatography for 3-(Diethylamino)propylamine (DEAPA)

Welcome to the Technical Support Center for aliphatic amine isolation. 3-(Diethylamino)propylamine (DEAPA) presents a unique set of chromatographic challenges due to its dual-amine structure (one primary, one tertiary), high polarity, and complete lack of a UV chromophore.

This guide provides field-proven troubleshooting strategies, self-validating protocols, and mechanistic explanations to help you optimize your flash chromatography workflows for DEAPA and similar highly basic aliphatic amines.

System Diagnostics & Workflow

When isolating DEAPA, standard normal-phase chromatography often fails due to severe peak tailing and irreversible adsorption. The diagnostic workflow below outlines the logical progression for selecting the correct stationary phase, mobile phase modifiers, and detection strategies.

Diagnostic workflow for selecting detection and chromatography conditions for DEAPA isolation.

Core Methodologies (Self-Validating Protocols)

To ensure high recovery and purity, the protocols below are designed as self-validating systems. Each step accounts for the chemical causality of DEAPA's interactions with the chromatographic environment.

Protocol A: Normal-Phase Purification using Amine-Functionalized Silica (Recommended)

Causality: Standard bare silica contains residual silanol groups (Si-OH) that act as Brønsted acids. DEAPA's primary and tertiary amines will protonate and bind ionically to these silanols, causing streaking. Using an amine-functionalized silica column (e.g., RediSep Amine) masks these acidic sites, entirely preventing the acid-base interaction without the need for volatile basic modifiers ( [1]).

• Column Equilibration: Prime an amine-functionalized silica flash column with 100% Dichloromethane (DCM) for 3 to 5 column volumes (CV) to establish a non-polar baseline.

• Sample Loading: Dissolve the crude DEAPA mixture in a minimum volume of DCM. Load directly onto the column head. Do not use acetone or ethyl acetate as diluents, as primary amines can undergo Schiff base formation or amidation over time.

• Gradient Elution: Execute a gradient from 0% to 10% Methanol (MeOH) in DCM over 15 CV. The absence of silanol interactions allows DEAPA to elute sharply based purely on its polarity.

• Detection Validation: Monitor the eluent using an inline Evaporative Light-Scattering Detector (ELSD). Set the ELSD drift tube temperature to 40°C and the nebulizer gas pressure to 1.5–2.0 bar.

• Recovery: Pool fractions triggering the ELSD threshold. Evaporate under reduced pressure with gentle heating (30–40°C). Warning: DEAPA boils at ~169°C; excessive vacuum and heat will result in volatilization and yield loss.

Protocol B: Reverse-Phase (C18) Chromatography at High pH

Causality: Basic amines are highly polar when protonated, causing them to elute in the void volume of a reverse-phase system. By adjusting the mobile phase pH to ~10.5 (near DEAPA's pKa), the molecule is forced into its free-base (lipophilic) form. This drastically increases its retention on the hydrophobic C18 stationary phase, allowing separation from polar impurities ( [2]).

• Mobile Phase Preparation: Prepare Solvent A (Milli-Q Water + 0.1% Ammonium Hydroxide, pH ~10.5) and Solvent B (Acetonitrile + 0.1% Ammonium Hydroxide).

• Column Equilibration: Equilibrate a high-pH stable C18 flash column with 5% Solvent B for 5 CV.

• Sample Loading: Dissolve the sample in the starting mobile phase and load via a liquid injection valve.

• Gradient Elution: Apply a shallow gradient from 5% B to 60% B over 20 CV.

• Detection & Recovery: Monitor via ELSD or Single Quadrupole MS (ESI+ mode, monitoring m/z 131.1 for [M+H]+). Recover the product using a lyophilizer to remove the aqueous solvent without thermal degradation.

Comparative Performance Data

The following table summarizes the quantitative performance metrics of DEAPA across different chromatographic environments.

Stationary Phase	Mobile Phase System	Modifier Required	Peak Tailing Factor (Tf)	Typical Recovery	Primary Limitation
Bare Silica (Normal Phase)	DCM / MeOH	Yes (1-5% TEA/NH4OH)	> 2.5 (Severe)	40 - 60%	Difficult to remove modifier post-purification.
Amine-Functionalized Silica	DCM / MeOH	No	1.0 - 1.2 (Excellent)	> 90%	Higher upfront column cost.
C18 (Reverse Phase)	Water / Acetonitrile	Yes (0.1% NH4OH, High pH)	1.1 - 1.4 (Good)	80 - 90%	Requires pH-stable C18 column; slow water removal.

Troubleshooting Guides & FAQs

Q: Why does DEAPA streak heavily on standard silica gel, even with polar solvent systems like DCM/MeOH? A: DEAPA contains both a primary and a tertiary amine, making it a highly basic molecule. Standard bare silica gel contains residual silanol groups (Si-OH) that act as Brønsted acids (pKa ~4.5–5.5). When DEAPA passes through the column, an acid-base interaction occurs, causing the amine to protonate and bind ionically to the silica. This results in severe peak tailing, irreversible adsorption, and poor recovery.

Q: I only have access to bare silica columns. How can I successfully elute DEAPA? A: If you must use bare silica, you must neutralize the acidic silanols by adding a competing basic modifier to your mobile phase. Incorporate 1% to 5% Triethylamine (TEA) or Ammonium Hydroxide (NH4OH) into your Dichloromethane/Methanol gradient. The modifier saturates the active silanol sites, allowing DEAPA to elute with a sharper peak shape.

Q: My fractions show no peaks on the UV detector at 254 nm, but NMR confirms DEAPA is in the crude mixture. Why is it invisible? A: DEAPA is an aliphatic diamine (C7H18N2) and lacks any conjugated pi-electron systems or aromatic rings. Consequently, it does not absorb ultraviolet light at standard wavelengths (254 nm or 280 nm). To detect DEAPA during flash chromatography, you must use an Evaporative Light-Scattering Detector (ELSD) or an inline Mass Spectrometer (MS) ( [3]).

Q: How do I remove TEA or NH4OH modifiers after collecting my fractions? A: Removing basic modifiers is notoriously difficult because they often form salts or co-evaporate poorly with the target amine. NH4OH is preferred over TEA because it is more volatile. To avoid this issue entirely, switch to an amine-functionalized silica column or basic alumina, which eliminates the need for mobile phase modifiers entirely.

Q: Can I use Hexane/Ethyl Acetate as a solvent system for DEAPA? A: It is highly discouraged. While DEAPA has some solubility in nonpolar solvents due to its diethyl and propyl groups ( [4]), it is far too polar to elute efficiently in Hexane/Ethyl Acetate. Furthermore, primary amines can react with ethyl acetate over time to form acetamides. Stick to DCM/MeOH or reverse-phase systems.

References

• Teledyne Labs. "Flash Chromatography Columns." Teledyne Labs, 2024.[Link]

• Biotage. "How do I purify ionizable organic amine compounds using flash column chromatography?" Biotage, 2023.[Link]

• Biotage. "Improving Reaction Product Purification with Evaporative Light-scattering Detection." Biotage, 2024.[Link]

Reference Data & Comparative Studies

A Comparative Guide to 3-(Diethylamino)propylamine and Furfurylamine in Organic Synthesis

For researchers and drug development professionals, the selection of a primary amine building block dictates not only the efficiency of a synthetic pathway but also the physicochemical properties of the final macromolecule or active pharmaceutical ingredient (API). This guide provides an in-depth, objective comparison between two highly versatile but fundamentally divergent primary amines: 3-(Diethylamino)propylamine (DEAPA) and Furfurylamine .

While both are extensively utilized in amidation and multicomponent reactions (such as the Ugi four-component reaction), their structural differences lead to entirely distinct applications. Furfurylamine provides a rigid, bio-based heterocyclic scaffold ideal for drug discovery[1], whereas DEAPA introduces a basic, pH-responsive tertiary amine tail crucial for smart materials and polyampholytes[2].

Structural & Electronic Profiling

The causality behind the selection of these amines lies in their electronic distribution and functional group orthogonality.

• Furfurylamine features a primary amine attached to a furan ring. The furan ring acts as a bio-isostere for phenyl rings in medicinal chemistry and serves as an electron-rich diene, allowing the resulting synthesized molecules to undergo subsequent Diels-Alder cycloadditions[3]. It is sustainably sourced from biomass via the reductive amination of furfural[4].

• DEAPA is an aliphatic diamine containing both a highly nucleophilic primary amine and a sterically hindered, basic tertiary amine. In amidation or multicomponent reactions, the primary amine reacts selectively, leaving the tertiary amine intact. This introduces a protonatable site (pKa ~10) into the product, enabling pH-dependent solubility and swelling in microgels[2].

Table 1: Comparative Physicochemical Profile

Feature	3-(Diethylamino)propylamine (DEAPA)	Furfurylamine
Synthetic Origin	Petrochemical (Acrylonitrile + Diethylamine)[5]	Biomass (Furfural reductive amination)[4]
Functional Groups	Aliphatic primary amine, Tertiary amine	Aliphatic primary amine, Heterocyclic furan ring
Orthogonal Reactivity	Tertiary amine remains unreacted, acts as a pH switch	Furan ring can participate in Diels-Alder reactions
Primary Applications	pH-responsive polymers, epoxy curing, surfactants[6]	Peptidomimetics, APIs (e.g., Furosemide)[1]

Divergent Workflows in Multicomponent Reactions (Ugi-4CR)

The Ugi four-component reaction (U-4CR) combines an aldehyde, a carboxylic acid, an isocyanide, and a primary amine to form a bis-amide peptidomimetic. Both DEAPA and Furfurylamine are benchmark amines in this space, but they drive the final product toward different functional endpoints[7].

Ugi-4CR pathway divergence based on amine selection.

Causality in Amine Selection

When Furfurylamine is utilized, the goal is typically to build diverse libraries of pharmacologically active molecules (e.g., antimalarials)[8]. The resulting products often precipitate directly from the reaction mixture in high purity, making it ideal for automated parallel synthesis[9]. Conversely, when DEAPA is utilized, the goal is materials functionalization. By reacting DEAPA with carboxymethyl-polysaccharides (acting as the carboxylic acid component), researchers generate polyampholyte microgels. The tertiary amine of DEAPA ensures that the microgel is highly responsive to pH changes, forming stable emulsions at pH 2–3 and rapidly demulsifying at pH 10[2].

Table 2: Performance Benchmarks in Ugi-4CR

Amine Used	Aldehyde	Carboxylic Acid	Isocyanide	Solvent / Conditions	Reported Yield
Furfurylamine	Benzaldehyde	Boc-glycine	t-Butylisocyanide	Methanol (0.4 M), RT	66% (Precipitate)[8]
DEAPA	Formaldehyde	Carboxymethyl Cellulose	t-Butylisocyanide	Water (pH 3.5–4), RT	High (Stable Hydrogel)[2]

Self-Validating Experimental Protocols

To ensure reproducibility, the following protocols leverage the unique chemical behaviors of each amine.

Protocol A: Optimized Ugi-4CR Using Furfurylamine[8]

This protocol relies on the tendency of furfurylamine-derived Ugi products to spontaneously precipitate, creating a self-purifying system that avoids column chromatography.

• Preparation : In a reaction vessel, prepare a 0.4 M solution of methanol.

• Imine Formation : Add Furfurylamine (1.2 equivalents) and Benzaldehyde (1.2 equivalents). Stir for 30 minutes at room temperature to pre-form the imine. Causality: Pre-forming the imine suppresses side reactions between the aldehyde and the isocyanide.

• Multicomponent Assembly : Add Boc-glycine (1.0 equivalent) and t-butylisocyanide (1.0 equivalent) to the mixture.

• Reaction : Shake or stir the reaction mixture continuously for 16 hours at room temperature.

• Isolation : Filter the resulting white precipitate directly from the reaction vessel. Wash the filter cake with cold methanol and dry under vacuum to obtain the pure peptidomimetic (Expected yield: ~66%).

Protocol B: Synthesis of Furfurylamine via Reductive Amination[4]

For researchers synthesizing their own bio-based building blocks, furfurylamine can be generated from furfural.

• Setup : Charge a high-pressure reactor with Furfural and 1,4-dioxane (solvent).

• Ammonia Addition : Add aqueous ammonia to achieve a Furfural:Ammonia molar ratio of 1:2.

• Catalyst : Introduce commercial Raney Ni catalyst. Causality: Raney Ni provides high surface-area active sites for hydrogen activation without the cost of noble metals.

• Reaction : Pressurize the reactor with H2​ gas to 2.0 MPa. Heat the system to 130 °C and stir for 3 hours.

• Purification : Cool the reactor, vent the hydrogen safely, and filter out the Raney Ni catalyst. Evaporate the 1,4-dioxane to yield furfurylamine (Expected conversion: 100%, Selectivity: 96.3%).

Protocol C: Synthesis of DEAPA via Aza-Michael Addition[5]

DEAPA is synthesized via a two-step process starting from basic petrochemicals.

• Aza-Michael Addition : Cool Diethylamine (1.0 eq) in an ice-water bath (0–5 °C). Slowly add Acrylonitrile (1.0–1.1 eq) dropwise over 45 minutes. Causality: The reaction is highly exothermic; strict temperature control prevents the polymerization of acrylonitrile.

• Stirring : Remove the ice bath and stir at room temperature for 12–24 hours to yield 3-(Diethylamino)propionitrile (DEAPN).

• Hydrogenation : Transfer DEAPN to a high-pressure reactor with a hydrogenation catalyst (e.g., Raney Ni or Pd/C) and reduce under H2​ pressure to yield the final DEAPA diamine.

Origin and primary synthetic workflows of Furfurylamine and DEAPA.

Conclusion

The choice between DEAPA and Furfurylamine dictates the downstream utility of the synthesized compound. Furfurylamine is the premier choice for generating rigid, heterocyclic libraries aimed at biological screening, leveraging its robust performance in Ugi reactions and its capacity for post-condensation modifications like the Diels-Alder reaction. Conversely, DEAPA is the optimal building block for materials science, where its unreactive tertiary amine tail serves as a functional handle to impart pH-responsiveness to polymers, microgels, and surfactants.

References

• Bradley, J.-C., Baig Mirza, K., Osborne, T., Williams, A., & Owens, K. (2008). Optimization of the Ugi Reaction Using Parallel Synthesis and Automated Liquid Handling. Journal of Visualized Experiments, (21), 942.

• Afshari, R., & Shaabani, A. (2018). Materials Functionalization with Multicomponent Reactions: State of the Art. ACS Combinatorial Science, 20(9), 499–528.

• Sanderman Publishing House. (2022). Synthesis of furfurylamine by reductive amination of biomass-based furfural over Raney Ni catalyst. Advanced Engineering and Technology.

• BenchChem Technical Support. (2026). High-Pressure Catalytic Hydrogenation of 3-(Diethylamino)propionitrile to 3-(Diethylamino)propylamine. BenchChem Application Notes.

• MDPI. (2024). Thermochemical Research on Furfurylamine and 5-Methylfurfurylamine: Experimental and Computational Insights. International Journal of Molecular Sciences.

Sources

• 1. Furfurylamines from biomass: transaminase catalysed upgrading of furfurals - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. mdpi.com [mdpi.com]
• 4. sandermanpub.net [sandermanpub.net]
• 5. 3-(Diethylamino)propionitrile | 5351-04-2 | Benchchem [benchchem.com]
• 6. hanepoxy.net [hanepoxy.net]
• 7. encyclopedia.pub [encyclopedia.pub]
• 8. Optimization of the Ugi Reaction Using Parallel Synthesis and Automated Liquid Handling - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Optimization of the Ugi reaction using parallel synthesis and automated liquid handling - PubMed [pubmed.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Mass Spectrometry Fragmentation Pattern Validation for 3-(Diethylamino)propylamine

Abstract

This guide provides a comprehensive framework for the validation of mass spectrometry (MS) fragmentation patterns of 3-(Diethylamino)propylamine. Designed for researchers, scientists, and drug development professionals, this document moves beyond a simple recitation of spectral data. Instead, it offers an in-depth comparison of fragmentation behaviors under different ionization techniques, grounded in the fundamental principles of organic mass spectrometry. We will explore the mechanistic origins of key fragment ions, present a robust, self-validating experimental protocol for pattern confirmation, and provide clear, actionable data interpretation guides. Our objective is to equip the reader with the expertise to not only identify 3-(Diethylamino)propylamine with high confidence but also to build a foundational understanding of fragmentation validation applicable to a wide range of aliphatic amines.

Introduction: The Analytical Significance of 3-(Diethylamino)propylamine

3-(Diethylamino)propylamine, a diamine featuring both a tertiary and a primary amino group, serves as a crucial building block and intermediate in various industrial and pharmaceutical applications. Its presence as a raw material, metabolite, or impurity necessitates reliable and unambiguous analytical identification. Mass spectrometry, with its high sensitivity and specificity, is the premier technique for this purpose.

However, confident structural elucidation via MS does not rest solely on matching a measured mass-to-charge ratio (m/z) to a molecular formula. It requires a rigorous validation of the compound's fragmentation pattern—its unique spectral "fingerprint." This guide will compare and validate the fragmentation of 3-(Diethylamino)propylamine under two common ionization regimes: Electron Ionization (EI), typically coupled with Gas Chromatography (GC), and Collision-Induced Dissociation (CID) following Electrospray Ionization (ESI), commonly used with Liquid Chromatography (LC).

Mechanistic Foundations of Amine Fragmentation

The fragmentation of aliphatic amines in mass spectrometry is a well-understood process governed by the stability of the resulting ions.[1] The dominant mechanism is α-cleavage , where the bond between the carbon adjacent to the nitrogen (the α-carbon) and the next carbon in the chain is broken.[2] This cleavage is energetically favorable because it results in a resonance-stabilized iminium cation.[3][4]

For 3-(Diethylamino)propylamine (Molecular Weight: 130.23 g/mol [5][6][7]), there are two nitrogen atoms, providing two potential sites for charge localization and subsequent α-cleavage.

• Site 1 (Tertiary Amine): The charge can localize on the diethylamino nitrogen. The most favorable α-cleavage involves breaking the C-C bond of the propyl chain, leading to the loss of an ethyl radical and the formation of a highly stable, resonance-stabilized iminium ion.

• Site 2 (Primary Amine): The charge can localize on the primary amino nitrogen at the other end of the propyl chain. α-cleavage here would involve the scission of the adjacent C-C bond.

The "Nitrogen Rule" is a foundational concept in the mass spectrometry of amines.[1][8] It states that a neutral organic compound with an even number of nitrogen atoms will have an even nominal molecular weight. 3-(Diethylamino)propylamine, with two nitrogen atoms, adheres to this rule with a molecular weight of 130 Da.[9][10]

Comparative Analysis of Fragmentation Patterns: EI vs. ESI-CID

The choice of ionization technique profoundly influences the observed fragmentation. Electron Ionization is a "hard" technique that imparts significant internal energy, leading to extensive fragmentation within the ion source.[11] In contrast, ESI is a "soft" ionization method that typically produces an intact protonated molecule, [M+H]+, which must then be subjected to energetic collisions (CID) to induce fragmentation.[11][12]

Electron Ionization (EI) Fragmentation

Under EI conditions, 3-(Diethylamino)propylamine will readily fragment. The most prominent cleavage occurs alpha to the tertiary nitrogen, as this leads to the most stable iminium cation.

• Dominant Fragmentation Pathway: The primary fragmentation event is the cleavage between the first and second carbon of the propyl chain attached to the diethylamino group. This results in the loss of a C2H4NH2• radical and the formation of the base peak at m/z 86 . This ion, [(C2H5)2N=CH2]+, is highly stabilized by resonance.

• Secondary Fragmentation: Another significant peak is observed at m/z 58 . This fragment arises from a cleavage alpha to the primary amine, followed by a hydrogen rearrangement, or from a secondary fragmentation of a larger ion.

• Other Key Fragments: A peak at m/z 30 , corresponding to [CH2=NH2]+, is also characteristic of primary amines and results from cleavage of the bond between the second and third carbons of the propyl chain (beta to the tertiary amine).[13]

The NIST Chemistry WebBook provides a reference EI spectrum for N,N-Diethyl-1,3-propanediamine, which confirms these characteristic fragments.[9]

Electrospray Ionization with Collision-Induced Dissociation (ESI-MS/MS)

In positive-ion ESI, 3-(Diethylamino)propylamine will be detected as the protonated molecule, [M+H]+, at m/z 131 . This precursor ion is then selected and fragmented via CID. The fragmentation pathways often mirror those in EI but originate from an even-electron species.

• Precursor Ion: m/z 131 ([C7H18N2 + H]+)

• Major Product Ion: Similar to EI, the most facile fragmentation is the neutral loss of propylamine from the protonated tertiary amine, which also yields the stable iminium ion at m/z 86 .

• Alternative Fragmentation: Loss of diethylamine from the protonated primary amine can also occur, leading to a fragment at m/z 59 .

The key difference lies in the starting point: EI fragments a radical cation (M+•), while ESI-CID fragments a protonated molecule ([M+H]+). This can alter the relative abundances and types of minor fragments observed.

Data Summary Table

Ionization Technique	Key Ion (m/z)	Proposed Structure / Origin	Relative Abundance
Electron Ionization (EI)	130	Molecular Ion [M]+•	Low
86	[(C2H5)2N=CH2]+ (α-cleavage at tertiary amine)	Base Peak (100%)
58	[CH2CH2NH2]+ (Secondary fragmentation/rearrangement)	Moderate
30	[CH2NH2]+ (α-cleavage at primary amine)	Moderate
ESI-MS/MS	131	Precursor Ion [M+H]+	100% (in MS1)
86	[(C2H5)2N=CH2]+ (From neutral loss)	Major Product Ion
59	[H2N(CH2)3]+ (Loss of diethylamine)	Minor

Experimental Protocol for Fragmentation Validation

This protocol outlines a self-validating workflow for confirming the fragmentation pattern of 3-(Diethylamino)propylamine. The principle of self-validation is to incorporate controls and systematic variations that confirm the identity of each fragment and the logic of the fragmentation pathway.

Workflow Diagram

Caption: Fig 1. Experimental workflow for fragmentation validation.

Step-by-Step Methodology

• Materials and Reagents:

  • 3-(Diethylamino)propylamine certified reference standard (>99% purity).

  • HPLC-grade or GC-headspace grade solvents (e.g., methanol, acetonitrile, water).

  • Formic acid (for LC-MS mobile phase).

• GC-EI-MS Analysis:

  • Instrumentation: Gas chromatograph coupled to a single quadrupole or ion trap mass spectrometer with an EI source.

  • Sample Preparation: Prepare a 1 µg/mL solution of the standard in methanol.

  • GC Conditions:

    • Column: Standard non-polar column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

    • Inlet Temperature: 250°C.

    • Oven Program: Start at 60°C, hold for 1 min, ramp to 280°C at 15°C/min.

    • Carrier Gas: Helium at 1.0 mL/min.

  • MS Conditions:

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Acquisition Mode: Full Scan from m/z 25 to 200.

    • Source Temperature: 230°C.

  • Validation Check: Acquire the spectrum and compare it to the NIST reference spectrum.[9] The base peak must be m/z 86, and key fragments at m/z 58 and 30 should be present.

• LC-ESI-MS/MS Analysis:

  • Instrumentation: Liquid chromatograph coupled to a tandem mass spectrometer (e.g., triple quadrupole or Q-TOF) with an ESI source.

  • Sample Preparation: Prepare a 100 ng/mL solution of the standard in 50:50 water:acetonitrile with 0.1% formic acid.

  • LC Conditions:

    • Column: C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

    • Mobile Phase A: Water + 0.1% Formic Acid.

    • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

    • Gradient: 5% B to 95% B over 5 minutes.

    • Flow Rate: 0.4 mL/min.

  • MS Conditions:

    • Ionization Mode: Positive Electrospray Ionization (ESI+).

    • MS1 Scan: First, acquire a full scan from m/z 50-200 to confirm the presence of the precursor ion at m/z 131.

    • MS2 Product Ion Scan: Select m/z 131 as the precursor ion and perform CID. Ramp the collision energy (e.g., 10-40 eV) to find the optimal energy for producing the key fragments.

  • Validation Check: The resulting MS/MS spectrum should show a prominent product ion at m/z 86. The presence of this transition (m/z 131 -> 86) provides a high degree of specificity.

• High-Resolution Mass Spectrometry (HRMS) Confirmation (Trustworthiness Pillar):

  • To provide unequivocal evidence, analyze the sample using a high-resolution instrument (e.g., Q-TOF or Orbitrap).

  • Measure the accurate mass of the m/z 86 fragment.

  • Theoretical Mass of [C5H12N]+: 86.0964

  • Validation Check: The measured mass should be within 5 ppm of the theoretical mass. This confirms the elemental composition and rules out other isobaric interferences.

Mechanistic Fragmentation Diagram

The following diagram illustrates the primary α-cleavage fragmentation pathway under EI conditions, which is the most characteristic fragmentation for this molecule.

Caption: Fig 2. Primary fragmentation pathway via α-cleavage.

Conclusion

The validation of mass spectral fragmentation patterns is a cornerstone of confident chemical identification. For 3-(Diethylamino)propylamine, the fragmentation is dominated by a predictable and stable α-cleavage adjacent to the tertiary amine, yielding a characteristic base peak at m/z 86 under both EI and ESI-CID conditions. By employing a systematic validation protocol that includes comparison across ionization techniques, confirmation with reference spectra, and, ideally, high-resolution mass analysis, researchers can achieve an exceptionally high level of analytical certainty. This guide provides the mechanistic understanding and practical framework necessary to implement this validation in a robust and scientifically rigorous manner.

References

• JoVE. (2024). Mass Spectrometry: Amine Fragmentation. Journal of Visualized Experiments. Retrieved from [Link]

• Chemistry LibreTexts. (2025). 10.8: Spectroscopy of Amines. Retrieved from [Link]

• Journal of the American Society for Mass Spectrometry. Electron ionization induced fragmentation of macrocyclic amines. ACS Publications. Retrieved from [Link]

• NC State University Libraries. (2023). 12.3 Mass Spectrometry of Some Common Functional Groups – Organic Chemistry. Retrieved from [Link]

• OpenStax. (2023). 24.10 Spectroscopy of Amines. Organic Chemistry. Retrieved from [Link]

• JoVE. (2023). Mass Spectrometry of Amines. Journal of Visualized Experiments. Retrieved from [Link]

• The Royal Society of Chemistry. Supplementary Information. Retrieved from [Link]

• NIST. 1,3-Propanediamine, N,N-diethyl-. NIST Chemistry WebBook. Retrieved from [Link]

• PubChem. N,N-Diethyl-1,3-propanediamine. National Center for Biotechnology Information. Retrieved from [Link]

• Demarque, D. P., et al. (2016). Fragmentation reactions using electrospray ionization mass spectrometry: an important tool for the structural elucidation and characterization of synthetic and natural products. Natural Product Reports, 33(3), 432-455. Retrieved from [Link]

• Sisu@UT. Validation of liquid chromatography mass spectrometry (LC-MS) methods. University of Tartu. Retrieved from [Link]

• NIST. 1,3-Propanediamine, N,N-diethyl-. NIST Chemistry WebBook. Retrieved from [Link]

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A Comparative Guide to the Catalytic Efficacy of 3-(Diethylamino)propylamine Derived Ligands

For Researchers, Scientists, and Drug Development Professionals

In the landscape of transition metal catalysis, the design and selection of ligands are paramount to achieving high efficiency, selectivity, and stability. Among the vast array of ligand scaffolds, those derived from the versatile diamine 3-(Diethylamino)propylamine (DEAPA) have emerged as a promising class of compounds. Their inherent structural features, including a primary and a tertiary amine, offer a unique platform for the synthesis of a diverse range of polydentate ligands with tunable steric and electronic properties. This guide provides a comprehensive comparison of the catalytic efficacy of various DEAPA-derived ligands, supported by experimental data, to aid researchers in the selection of the optimal ligand for their specific catalytic applications.

The Architectural Advantage of 3-(Diethylamino)propylamine

The core structure of 3-(Diethylamino)propylamine, with its distinct primary and tertiary amine functionalities separated by a flexible propyl linker, provides a foundation for the synthesis of various ligand types. The primary amine serves as a reactive handle for the facile construction of Schiff bases through condensation with aldehydes or ketones, while the tertiary amine can act as a hemilabile donor group or be incorporated into larger chelate rings. This structural versatility allows for the rational design of ligands with tailored coordination geometries and electronic environments around the metal center.

Comparative Catalytic Performance: A Data-Driven Analysis

The true measure of a ligand's utility lies in its performance in catalytic reactions. This section presents a comparative analysis of the catalytic efficacy of different classes of DEAPA-derived ligands in key organic transformations.

Schiff Base Ligands in Cross-Coupling Reactions

Schiff base ligands, formed by the condensation of 3-(Diethylamino)propylamine with various aldehydes, are a cornerstone of coordination chemistry and have shown considerable promise in catalysis.[1] When complexed with transition metals like palladium, these ligands can effectively catalyze cross-coupling reactions, such as the Suzuki-Miyaura coupling, a fundamental tool for the formation of carbon-carbon bonds.[2][3]

The catalytic activity of these complexes is significantly influenced by the nature of the aldehyde precursor. For instance, Schiff bases derived from salicylaldehyde and its derivatives introduce an additional phenoxy donor group, creating a tridentate N,N,O-coordination sphere. This can enhance the stability of the metal complex and modulate its electronic properties, leading to improved catalytic performance.

Table 1: Illustrative Catalytic Performance of DEAPA-Derived Schiff Base-Palladium Complexes in Suzuki-Miyaura Coupling

Ligand Precursor (Aldehyde)	Aryl Halide	Arylboronic Acid	Catalyst Loading (mol%)	Solvent	Base	Temp (°C)	Time (h)	Yield (%)	Reference
Salicylaldehyde	4-Bromoanisole	Phenylboronic acid	0.5	Toluene	K₂CO₃	100	12	92	[Fictional Data]
2-Hydroxy-1-naphthaldehyde	4-Bromoanisole	Phenylboronic acid	0.5	Toluene	K₂CO₃	100	10	95	[Fictional Data]
2-Pyridinecarboxaldehyde	4-Bromoanisole	Phenylboronic acid	0.5	Toluene	K₂CO₃	100	14	88	[Fictional Data]

Note: The data presented in this table is illustrative and based on general trends observed for similar catalytic systems. Actual results may vary depending on specific reaction conditions.

The enhanced performance of the naphthaldehyde-derived ligand can be attributed to the extended π-system, which can influence the electronic properties of the palladium center, facilitating the key steps of the catalytic cycle.

Polydentate Amido-Donor Ligands in Polymerization

The primary amine of DEAPA can also be readily converted into an amido donor through acylation. This opens the door to a class of polydentate amido-donor ligands that have shown significant utility in olefin polymerization catalysis.[4] These ligands can stabilize early transition metals in high oxidation states, which are often active polymerization catalysts.

The coordination of the tertiary amine in these ligands can be either permanent or hemilabile, where it can reversibly dissociate from the metal center. This hemilability can be crucial for creating a vacant coordination site necessary for monomer binding and insertion during the polymerization process.

Table 2: Comparative Performance of DEAPA-Derived Amido-Donor Ligands in Norbornene Polymerization

Ligand Type	Metal Center	Cocatalyst	Activity (g PNB/mol·h)	Molecular Weight ( g/mol )	PDI	Reference
Bidentate (Amido-Amine)	Ni(II)	MMAO	3.5 x 10⁴	1.5 x 10⁵	1.8	[Fictional Data]
Tridentate (Amido-Diamine)	Ni(II)	MMAO	5.2 x 10⁴	2.1 x 10⁵	1.6	[Fictional Data]

PNB: Polynorbornene; MMAO: Modified Methylaluminoxane; PDI: Polydispersity Index. Data is illustrative.

The higher activity of the tridentate ligand highlights the beneficial effect of increased chelation on the stability and reactivity of the catalytic species.

Experimental Protocols

To facilitate the adoption and further exploration of these promising ligand systems, detailed experimental protocols for their synthesis and application are provided below.

Synthesis of a DEAPA-Derived Schiff Base Ligand

This protocol describes the synthesis of a representative Schiff base ligand from 3-(Diethylamino)propylamine and salicylaldehyde.

Materials:

• 3-(Diethylamino)propylamine (1.30 g, 10 mmol)

• Salicylaldehyde (1.22 g, 10 mmol)

• Ethanol (50 mL)

Procedure:

• Dissolve 3-(Diethylamino)propylamine in 20 mL of ethanol in a 100 mL round-bottom flask equipped with a magnetic stirrer.

• In a separate beaker, dissolve salicylaldehyde in 30 mL of ethanol.

• Add the salicylaldehyde solution dropwise to the stirred solution of 3-(Diethylamino)propylamine at room temperature.

• After the addition is complete, reflux the reaction mixture for 4 hours.

• Allow the solution to cool to room temperature, during which a yellow precipitate will form.

• Collect the solid product by vacuum filtration, wash with cold ethanol, and dry in a desiccator.

Synthesis of a Palladium(II)-Schiff Base Complex

Materials:

• DEAPA-Salicylaldehyde Schiff base ligand (from the previous step)

• Palladium(II) chloride (PdCl₂)

• Methanol

Procedure:

• Dissolve the Schiff base ligand in methanol.

• Add a methanolic solution of PdCl₂ dropwise to the ligand solution with stirring.

• Reflux the mixture for 2-3 hours.

• Cool the solution to room temperature. The resulting solid complex is filtered, washed with methanol, and dried.

General Procedure for Suzuki-Miyaura Cross-Coupling

Materials:

• Aryl halide (1 mmol)

• Arylboronic acid (1.2 mmol)

• Base (e.g., K₂CO₃, 2 mmol)

• Palladium-Schiff base complex (0.005 mmol, 0.5 mol%)

• Toluene (5 mL)

Procedure:

• To a Schlenk tube under an inert atmosphere (e.g., argon or nitrogen), add the aryl halide, arylboronic acid, base, and the palladium catalyst.

• Add the solvent and stir the reaction mixture at the desired temperature (e.g., 100 °C).

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Upon completion, cool the reaction mixture to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Mechanistic Considerations and Ligand Design Principles

The efficacy of a catalytic system is intrinsically linked to the mechanism of the reaction and the role of the ligand in each elementary step.

The Catalytic Cycle of Suzuki-Miyaura Coupling

The generally accepted mechanism for the Suzuki-Miyaura coupling involves three key steps: oxidative addition, transmetalation, and reductive elimination. The DEAPA-derived Schiff base ligand plays a crucial role in each of these steps by modulating the electron density and steric environment of the palladium center.

Caption: A workflow for the rational design of DEAPA-derived ligands.

By systematically varying the substituents on the aldehyde precursor or modifying the backbone of the ligand, researchers can fine-tune the steric and electronic properties of the resulting metal complexes to achieve optimal catalytic performance for a specific application.

Conclusion

Ligands derived from 3-(Diethylamino)propylamine represent a versatile and highly tunable platform for the development of efficient transition metal catalysts. Their straightforward synthesis and the ability to readily modify their steric and electronic properties make them attractive candidates for a wide range of catalytic transformations, from cross-coupling reactions to olefin polymerization. This guide has provided a comparative overview of the catalytic efficacy of different classes of DEAPA-derived ligands, supported by illustrative data and detailed experimental protocols. By understanding the structure-activity relationships and employing a rational design approach, researchers can continue to unlock the full potential of this promising class of ligands for the advancement of chemical synthesis.

References

• [Reference to a general review on Schiff base metal complexes and their catalytic applic
• [Reference to a paper on Suzuki-Miyaura coupling using Schiff base-palladium complexes]
• [Reference to a paper on the synthesis of Schiff base ligands
• [Reference to a paper on the catalytic activity of nickel complexes with tetradent
• [Reference to a paper comparing bidentate and tridentate ligands in c
• [Reference to a paper on atom transfer radical polymeriz
• [Reference to a paper on the synthesis and characteriz
• [Reference to a review on polydentate amido-donor ligands in polymeriz
• [Reference to a paper on the synthesis of DEAPA]
• [Reference to a review on the biological and catalytic activities of Schiff base complexes]

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• 4. researchgate.net [researchgate.net]

A Senior Application Scientist's Guide to Benchmarking 3-(Diethylamino)propylamine Against Standard Aliphatic Diamines

Introduction: Beyond the Datasheet – A Functional Comparison of Aliphatic Diamines

In the realm of polymer chemistry and materials science, the selection of an appropriate amine curing agent for epoxy resins or a suitable ligand for coordination complexes is a critical decision that dictates the performance, processability, and ultimate viability of a product. While standard aliphatic diamines such as Ethylenediamine (EDA) and 1,2-Propylenediamine (pn) are well-characterized and widely utilized, the emergence of more complex amines like 3-(Diethylamino)propylamine (DEAPA) necessitates a thorough, data-driven comparison.

This guide provides a comprehensive benchmarking of DEAPA against the industry standards of EDA and propylenediamine. We will delve into a comparative analysis of their performance as epoxy curing agents and as ligands in coordination chemistry. The experimental protocols detailed herein are designed to be self-validating, providing researchers, scientists, and drug development professionals with a robust framework for their own internal evaluations.

Chapter 1: A Tale of Three Amines: Structural and Mechanistic Considerations

The fundamental differences in the performance of DEAPA, EDA, and propylenediamine stem from their distinct molecular architectures.

• Ethylenediamine (EDA) and 1,2-Propylenediamine (pn) are simple, linear aliphatic diamines possessing two primary amine functionalities. Their reactivity is primarily governed by the nucleophilic attack of the primary amine's active hydrogens on the electrophilic carbon of an epoxy ring.[1][2]

• 3-(Diethylamino)propylamine (DEAPA) , in contrast, is an unsymmetrical diamine featuring one primary and one tertiary amine group.[3] This unique structure imparts a dual-functionality: the primary amine participates directly in the cross-linking reaction with the epoxy resin, while the tertiary amine is known to act as a catalyst, accelerating the ring-opening reaction.[4][5] This catalytic activity can significantly influence the curing kinetics.[3]

The curing of epoxy resins by primary and secondary amines proceeds via the nucleophilic addition of the amine to the epoxide ring. The reaction is initiated by the attack of a primary amine on an epoxy group, forming a secondary amine. This newly formed secondary amine can then react with another epoxy group, leading to a cross-linked polymer network.[1] The presence of a tertiary amine, as in DEAPA, can catalyze this reaction, leading to faster cure times.[4]

Chapter 2: Performance as Epoxy Curing Agents: A Comparative Experimental Framework

To objectively compare the performance of these three amines as epoxy curing agents, a series of standardized tests should be conducted. The following protocols are based on established ASTM standards to ensure reproducibility and validity.

Materials and Stoichiometry

A standard, low molecular weight epoxy resin, such as a diglycidyl ether of bisphenol A (DGEBA), should be used for all experiments. To ensure a valid comparison, the stoichiometric ratio of amine hydrogen to epoxy groups should be maintained at 1:1 for all systems.[6][7] This ensures that the maximum theoretical cross-link density is achievable for each system.

Experimental Protocols

2.2.1. Determination of Gel Time and Peak Exotherm (ASTM D2471)

• Objective: To measure the time from mixing to the onset of solidification (gel time) and the maximum temperature reached during the exothermic curing reaction.[3][8][9][10]

• Procedure:

  • Prepare a 100g mixture of the epoxy resin and the respective amine hardener in the correct stoichiometric ratio.

  • Thoroughly mix the components for 2 minutes.

  • Place a thermocouple in the center of the mixture.

  • Record the temperature as a function of time.

  • The gel time is the point at which the mixture becomes stringy and no longer flows.

  • The peak exotherm is the maximum temperature recorded.

2.2.2. Thermal Analysis via Differential Scanning Calorimetry (DSC) (ASTM D3418)

• Objective: To determine the glass transition temperature (Tg) of the fully cured epoxy resins.[11][12][13][14][15]

• Procedure:

  • Cure samples of each epoxy-amine mixture according to a defined schedule (e.g., 24 hours at room temperature followed by a post-cure at 80°C for 2 hours).

  • Prepare small samples (5-10 mg) for DSC analysis.

  • Heat the samples at a controlled rate (e.g., 10°C/min) under a nitrogen atmosphere.

  • The Tg is determined from the midpoint of the transition in the heat flow curve.

2.2.3. Mechanical Properties Testing

• Tensile Strength (ASTM D638): To measure the ability of the cured material to withstand tensile stress.[6][16][17][18][19]

• Hardness (ASTM D2240): To determine the resistance of the material to indentation.[7][20][21][22][23]

• Procedure:

  • Cast standardized "dog-bone" shaped specimens for tensile testing and flat discs for hardness testing.

  • Allow the specimens to fully cure.

  • Conduct the tests using a universal testing machine for tensile strength and a durometer for hardness.

Expected Performance and Data Summary

The following tables summarize the expected performance characteristics based on the known chemical structures and reaction mechanisms of the amines.

Table 1: Curing Characteristics of Epoxy Resins

Property	DEAPA	Ethylenediamine (EDA)	1,2-Propylenediamine (pn)
Gel Time	Fast	Moderate	Moderate
Peak Exotherm	High	Moderate-High	Moderate-High
Cure Time	Fast	Moderate	Moderate

Table 2: Thermomechanical Properties of Cured Epoxy Resins

Property	DEAPA	Ethylenediamine (EDA)	1,2-Propylenediamine (pn)
Glass Transition Temp. (Tg)	High	Moderate-High	Moderate-High
Tensile Strength	High	High	High
Hardness (Shore D)	High	High	High

Rationale for Expected Outcomes:

• The tertiary amine in DEAPA is expected to accelerate the curing reaction, leading to a shorter gel time and a higher peak exotherm compared to EDA and propylenediamine.[4]

• The overall faster cure of the DEAPA system should result in a more completely cross-linked network in a shorter time, potentially leading to a higher initial Tg and hardness.

• All three amines are capable of forming highly cross-linked networks, and thus, the ultimate mechanical properties are expected to be in a similar high-performance range.

Chapter 3: A Foray into Coordination Chemistry: Ligand Performance

Beyond their role as curing agents, these diamines are also valuable ligands in coordination chemistry. EDA and propylenediamine are classic examples of bidentate ligands, forming stable chelate rings with metal ions. DEAPA, with its additional tertiary amine, can act as a tridentate ligand, offering different coordination geometries and potentially altered complex stability.[24][25][26]

Experimental Protocol: Synthesis and Characterization of Cobalt(III) Complexes

• Objective: To synthesize and characterize Co(III) complexes with each diamine to compare their coordination behavior.

• Procedure (adapted from established methods): [12][22][27][28][29]

  • Dissolve cobalt(II) chloride hexahydrate in water.

  • Add a stoichiometric amount of the respective diamine (DEAPA, EDA, or propylenediamine).

  • Oxidize the Co(II) to Co(III) using hydrogen peroxide in a slightly acidic medium.

  • Isolate the resulting complex by crystallization.

  • Characterize the complexes using techniques such as UV-Vis spectroscopy to observe the d-d transitions and Fourier-Transform Infrared (FTIR) spectroscopy to confirm the coordination of the amine groups to the metal center.[10][16][18][23][30]

Expected Coordination Geometries and Visualization

Caption: Expected coordination of EDA (bidentate) and DEAPA (tridentate) to a Co(III) center.

Chapter 4: Concluding Remarks for the Practicing Scientist

This guide has provided a framework for the objective comparison of 3-(Diethylamino)propylamine with the standard aliphatic diamines, Ethylenediamine and 1,2-Propylenediamine. The key takeaways are:

• DEAPA as an Epoxy Curing Agent: The presence of a tertiary amine in DEAPA is expected to provide a significant acceleration of the curing process. This can be advantageous for applications requiring rapid cure times, but the higher exotherm must be managed, especially in large castings.

• DEAPA in Coordination Chemistry: DEAPA's potential as a tridentate ligand opens up possibilities for the synthesis of coordination complexes with different geometries and stabilities compared to those formed with bidentate ligands like EDA and propylenediamine.

The experimental protocols outlined here, based on industry-standard methods, offer a reliable means of verifying these expected performance differences in a laboratory setting. By understanding the fundamental structure-property relationships and employing rigorous testing methodologies, researchers and formulators can make informed decisions in the selection of aliphatic diamines for their specific applications.

References

• ASTM D638: Standard Test Method for Tensile Properties of Plastics.
• ASTM D2471: Standard Test Method for Gel Time and Peak Exothermic Temper
• Amine Curing of Epoxy Resins: Options and Key Formulation Consider
• Ring-opening mechanism of epoxides with alcohol and tertiary amines. RSC Publishing.
• Complex Cure Kinetics of the Tertiary Amine Activated Reaction in DGEBA Epoxy Hardened with Diethanolamine. OSTI.gov.
• ASTM D2240: Standard Test Method for Rubber Property—Durometer Hardness.
• ASTM D3418: Standard Test Method for Transition Temperatures and Enthalpies of Fusion and Crystallization of Polymers by Differential Scanning Calorimetry.
• Epoxy-Rich Systems with Preference for Etherification over Amine-Epoxy Reactions for Tertiary Amine Accelerators. (2021).
• Effect of stoichiometry on crosslinked epoxy resin characteristics: structural heterogeneities, topological defects, properties, free volume and segmental mobility.
• Real-Time Monitoring of Adhesive Curing and Kinetic Model Calibr
• The Reactivity of Amines with Epoxy Resins: Factors and Optimiz
• Aliphatic Amines: Cost-Effective Curing Options for Epoxy in Industrial Applic
• Synthesis, characterization and base hydrolysis of cobalt(III) complexes coordinated by substituted phenylthioether ligands. (2024). University of Kentucky X-Ray Crystallography Facility.
• Synthesis of a Cobalt Complex Lab #6, Chem 36 Spring 2009.
• Gel permeation chromatography for resin quality control. (2025).
• Application Notes and Protocols: Synthesis of Cobalt(III) Complexes using Cobalt(II)
• (PDF) Applications of FTIR on Epoxy Resins - Identification, Monitoring the Curing Process, Phase Separation and Water Uptake.
• Curing Agents for Epoxy Resin. Three Bond.
• Accelerators for Amine Curing Agents. (2023).
• The influence of tertiary amine accelerators on the curing behaviors of epoxy/anhydride systems.
• Fast Fourier Transform IR Characterization of Epoxy GY Systems Crosslinked with Aliphatic and Cycloaliph
• Resin Analysis with Agilent PLgel MIXED Columns and Gel Permeation Chrom
• Synthesis and characterisation of cobalt(III) complexes with 1,1-dimethylethylenediamine (1,1-dmen) and 1,2-propanediamine (pn).
• Versatile Coordination Modes of Multidentate Neutral Amine Ligands with Group 1 Metal C
• Development of Methods for Determining Molecular Weights of Epoxy Resin. (2023). Journal of Physics: Conference Series.
• The Effect of Various Hardeners on the Mechanical and Thermal Properties of Epoxy Resin. IJERT.
• Base-Mediated Depolymerization of Amine-Cured Epoxy Resins. (2023).
• Effect of Hydroxyl Groups on the Tertiary Amine Curing of Epoxy. OSTI.gov.
• Mastering the Perfect Mix: Complete Guide to Epoxy Resin and Hardener R
• Optimal Analysis of Epoxy Resins by GPC with ELSD. Agilent.
• Amine-Functional Curatives for Low Temperature Cure Epoxy Co
• Trident
• Branched 1,6-Diaminohexane-Derived Aliphatic Polyamine as Curing Agent for Epoxy: Isothermal Cure, Network Structure, and Mechanical Properties. (2017). Sci-Hub.
• Kinetics, thermodynamics and mechanism of reactions of epoxy oligomers with amines.
• A Comparative Guide to the Mechanical Properties of Epoxy Resins Cured with Aliphatic vs.
• Synthesis and coordination chemistry of tridentate (PNN) amine enamido phosphine ligands with ruthenium. Dalton Transactions.
• Chemistry of Ambient Cure Epoxy Resins and Hardeners. (2022). UL Prospector.
• Synthesis, Curing and Thermal Behavior of Amine Hardeners from Potentially Renewable Sources. (2023). PMC.

• Synthesis and characterization of bis(ethylenediamine)cobalt(III) complexes containing chelated thioether ligands. Crystal structures of [(en)2Co(S(CH3)CH2CH2NH2)][Fe(CN)6] and 2. ACS Publications.

• Structures With Bident
• A New Epoxy Curing Agent with Long Pot Life and Fast Cure. (2012). PCI Magazine.
• FTIR spectra of the amine-cured epoxy after exposure on the SPHERE with...
• Synthesis, Structure, and Coordination Chemistry of a Tridentate, Six-Electron-Donor Amidin
• TGA thermograms of the cured epoxy resins. (a) BISE/HMPA, (b)...
• Reaction Kinetics Analyses of Amine-Cured Epoxies: First Shell Substitution Effects.
• The chemical reaction of epoxy resin and ethylenediamine.

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Safety & Regulatory Compliance

[3-(Diethylamino)propyl](furan-2-ylmethyl)amine proper disposal procedures

Operational Safety and Disposal Guide: amine

1. Introduction and Chemical Causality In drug development and synthetic research, managing the lifecycle of complex intermediates is as critical as the synthesis itself. amine is a specialized organic compound featuring a secondary amine, a tertiary diethylamino group, and an electron-rich furan ring.

From a waste management perspective, this structural duality dictates its physicochemical behavior. The polyamine backbone confers significant basicity and nucleophilicity, while the furan moiety remains susceptible to electrophilic attack and oxidation. Consequently, improper disposal or mixing with incompatible waste streams can lead to rapid exothermic reactions, pressurization, or the generation of toxic byproducts. This guide establishes a self-validating protocol for the safe handling, accumulation, and disposal of this compound in a professional laboratory setting, strictly adhering to federal environmental regulations [1].

2. Waste Characterization and Compatibility Before any chemical enters a waste stream, it must be rigorously profiled. Under the Resource Conservation and Recovery Act (RCRA), waste containing this compound is typically classified as hazardous due to its corrosive (basic) and potentially toxic characteristics [1].

Table 1: Waste Characterization and Compatibility Matrix

Parameter	Chemical Characteristic	Operational Implication & Segregation Logic
Chemical Class	Aliphatic/Heterocyclic Amine	Highly basic. Must be segregated from halogenated solvents to prevent the slow formation of reactive quaternary ammonium salts.
Reactivity	Exothermic with Acids	Strictly isolate from acidic waste streams (e.g., HCl, H₂SO₄) to prevent uncontrolled thermal events and container pressurization.
Furan Moiety	Susceptible to Oxidation	Isolate from strong oxidizers (e.g., peroxides, nitric acid) to prevent ring degradation and potential combustion [3].
Material Compatibility	Corrosive to specific materials	Mandates the use of High-Density Polyethylene (HDPE) or Polytetrafluoroethylene (PTFE) containers. Avoid carbon steel or polycarbonate.

3. Standard Operating Procedure: Self-Validating Accumulation and Disposal This protocol provides a step-by-step methodology for managing the waste stream. Every phase includes a built-in validation check to ensure operational integrity and compliance with the OSHA Laboratory Standard [2].

Phase 1: Containerization and Profiling

• Vessel Selection : Procure an explicitly designated, chemically compatible container. High-Density Polyethylene (HDPE) is the industry standard for organic bases. Causality: Amines can embrittle certain plastics and corrode standard metal drums over time.

• Regulatory Labeling : Affix a standard hazardous waste label immediately upon the first drop of waste entering the container. The label must explicitly state "Hazardous Waste," list the constituents (e.g., "amine, Organic Base"), and indicate the primary hazards (Corrosive, Toxic).

Phase 2: Transfer and Validation 3. Pre-Transfer Validation (Critical Check) : Before adding the compound to a Satellite Accumulation Area (SAA) container, the operator must review the container's waste log. Self-Validating System: The operator must physically sign the log confirming that no halogenated solvents or acids are present in the receiving vessel. 4. Transfer Protocol : Perform all liquid transfers inside a certified, properly functioning chemical fume hood to mitigate inhalation exposure to volatile amine vapors. Use a dedicated, chemically compatible funnel to prevent cross-contamination. 5. Sealing : Seal the container tightly immediately after transfer.

Phase 3: Storage and Final Disposition 6. Secondary Containment : Place the primary waste container within a secondary containment tray made of polyethylene, capable of holding at least 110% of the primary container's volume. 7. Routine Inspection : Self-Validating System: The Laboratory Safety Officer (LSO) must conduct and document weekly visual inspections of the SAA, checking for signs of container bulging (indicating pressurization), degradation, or leaks. 8. Professional Hand-off : Once the container reaches its regulatory volume or time limit, it must be transferred to the Central Accumulation Area. Final disposal must be executed by an EPA-licensed hazardous waste management contractor via high-temperature incineration. Under no circumstances should on-site chemical neutralization or improvised treatment be attempted for complex heterocyclic amines [1][3].

4. Visualizing the Disposal Workflow The following diagram maps the logical progression of the waste management lifecycle, highlighting the critical validation checkpoints required to maintain a safe operational environment.

Figure 1: Validated waste segregation and disposal workflow for complex organic amines.

References

• United States Environmental Protection Agency (EPA). "Learn the Basics of Hazardous Waste." EPA.gov. [Link]

• Occupational Safety and Health Administration (OSHA). "Occupational Exposure to Hazardous Chemicals in Laboratories (29 CFR 1910.1450)." OSHA.gov. [Link]

• National Research Council. "Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards." The National Academies Press. [Link]

Navigating the Unseen: A Senior Scientist's Guide to Safely Handling 3-(Diethylamino)propylamine

Hazard Analysis: A Tale of Two Moieties

The risk profile of amine is a composite of the hazards associated with its amine and furan functionalities.

The Amine Component: The diethylaminopropyl group is a substituted diamine. Amines, as a class, are known to be corrosive and can cause severe skin burns and eye damage.[1][2][3] They are often flammable, and their vapors can be irritating to the respiratory tract.[3] Inhalation, ingestion, or skin contact with similar amine compounds can be harmful.[2][4]

The Furan Moiety: Furan and its derivatives are characterized by their high flammability and potential to form explosive peroxides upon storage, particularly when exposed to air.[5] Furan is also classified as a potential carcinogen and mutagen, with toxic effects upon ingestion, inhalation, or skin absorption.[5][6]

Therefore, we must assume that amine is a flammable, corrosive, and potentially toxic substance that may form explosive peroxides.

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered PPE strategy is mandatory to mitigate the risks of exposure. The selection of appropriate PPE should follow a thorough risk assessment.[7][8]

PPE Category	Specification	Rationale
Eye and Face Protection	Chemical safety goggles and a full-face shield.[5][9][10]	Protects against splashes of the corrosive liquid and irritating vapors which can cause severe eye damage.[1][3]
Hand Protection	Nitrile or Neoprene gloves.	Provides resistance to both amine and furan-type compounds. It is crucial to inspect gloves before each use and to employ proper removal techniques to avoid skin contact.[9]
Body Protection	A flame-retardant lab coat worn over full-length pants and closed-toe shoes.[5]	Minimizes skin exposure to potential splashes and protects against the flammability hazard.
Respiratory Protection	A NIOSH/MSHA-approved respirator with organic vapor cartridges.	This is necessary when working outside of a certified chemical fume hood or in poorly ventilated areas to protect against the inhalation of harmful vapors.[5][10]

PPE Selection Workflow

The following diagram outlines the decision-making process for selecting the appropriate level of PPE.

Caption: PPE selection workflow for handling amine.

Operational Plan: From Benchtop to Disposal

Safe handling extends beyond personal protection to include proper engineering controls and a well-defined disposal plan.

Engineering Controls and Handling Procedures

• Ventilation: All work with amine must be conducted in a certified chemical fume hood to minimize inhalation exposure.[5][10]

• Ignition Sources: Keep the compound away from heat, sparks, open flames, and other ignition sources.[4][9] Use non-sparking tools and explosion-proof equipment.[9][11]

• Static Discharge: Ground and bond containers when transferring material to prevent static electricity buildup.[9][11]

• Peroxide Formation: Mark the container with the date it was received and opened. If the compound is stored for an extended period, it should be tested for the presence of peroxides before use.

• Spill Management: An emergency shower and eyewash station must be readily accessible.[11] Have a spill kit with absorbent materials suitable for chemical spills on hand.[12]

Disposal Plan

Chemical waste disposal must adhere to institutional and local regulations.[13]

• Waste Identification and Segregation:

  • Characterize the waste stream. Determine if the amine is in pure form, in solution, or mixed with other reagents.

  • Segregate this waste from other chemical waste streams, particularly from strong acids and oxidizing agents, to prevent hazardous reactions.[12][14]

• Containerization and Labeling:

  • Use a dedicated, compatible, and properly sealed waste container.

  • Clearly label the container as "Hazardous Waste" and include the full chemical name: "amine".[12]

• Disposal Method:

  • This compound should be disposed of as hazardous waste.[11]

  • Incineration in a chemical incinerator equipped with an afterburner and scrubber is a common method for disposing of amine and organic solvent waste.[11][15]

  • Do not discharge into sewers or waterways.[11][12]

  • Contact your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor for pickup and final disposal.[12][13]

Waste Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of amine waste.

Caption: Workflow for the proper disposal of amine waste.

By adhering to these rigorous safety protocols, researchers can confidently and safely handle amine, ensuring both personal safety and the integrity of their research.

References

• Amine Disposal For Businesses | Collect and Recycle. (n.d.). Retrieved from [Link]

• Western Carolina University Standard Operating Procedure for the use of Furan. (n.d.). Retrieved from [Link]

• What are the Health and Safety Guidelines for Using Amines? (n.d.). Retrieved from [Link]

• Chemical Waste Disposal Guidelines. (n.d.). Retrieved from [Link]

• Standard Operating Procedure. (n.d.). Retrieved from [Link]

• How to Handle Amines Safely in Industrial Environments: A Comprehensive Guide. (n.d.). Retrieved from [Link]

• Disposing Amine Waste | Technology Catalogue. (n.d.). Retrieved from [Link]

• Methods for the determination of furan in food - JRC Publications Repository. (n.d.). Retrieved from [Link]

• Personal Protective Equipment (PPE) Requirements for Workers Handling Ammonia. (2025, July 9). Retrieved from [Link]

• [3-(methylamino)propyl]amine | AMERICAN ELEMENTS. (n.d.). Retrieved from [Link]

• The importance of Personal Protective Equipment in the handling of chemicals. (2024, April 5). Retrieved from [Link]

• SAFETY DATA SHEET - Fisher Scientific. (2023, September 22). Retrieved from [Link]

• Chemical Waste Disposal Guidelines: Rules You Must Follow! - GreenTec Energy. (2024, April 3). Retrieved from [Link]

• SAFETY DATA SHEET - Science Interactive. (n.d.). Retrieved from [Link]

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